2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol chemical properties
Topic: 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol chemical properties Content Type: In-depth technical guide Audience: Researchers, scientists, and drug development professionals A Bifunctional Scaffold for Fragmen...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol chemical properties
Content Type: In-depth technical guide
Audience: Researchers, scientists, and drug development professionals
A Bifunctional Scaffold for Fragment-Based Drug Discovery and PROTAC Linker Design
Executive Summary
The compound 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol (hereafter referred to as PPE-OH ) represents a high-value "privileged scaffold" in modern medicinal chemistry. Its structure combines a polar, hydrogen-bond-rich pyrazole core with two distinct functional handles: a secondary amine (piperidine) and a primary alcohol (hydroxyethyl).
This guide analyzes the physicochemical properties, synthetic challenges (specifically regioselectivity), and reactivity profile of PPE-OH. Unlike simple pyrazoles, the 1,5-substitution pattern of the pyrazole ring imposes specific steric and electronic constraints that are critical for binding affinity in kinase inhibitors and the design of rigid linkers for Targeted Protein Degradation (TPD).
Physicochemical Profile & Structural Analysis
Structural Attributes
PPE-OH is characterized by three distinct pharmacophoric elements:
The Core (Pyrazole): A 5-membered aromatic heterocycle acting as a hydrogen bond acceptor (N2) and a rigid spacer.[1]
The Vector (Piperidine-3-yl): Attached at the C5 position of the pyrazole. The C3-linkage on the piperidine ring introduces chirality (creating R and S enantiomers) and positions the secondary amine out of the aromatic plane, increasing Fsp3 character.
The Solubilizer/Linker (N-Hydroxyethyl): Attached at the N1 position. This group lowers logP and provides a primary alcohol for further derivatization.
Calculated & Predicted Properties
Data derived from consensus SAR models for 1,5-disubstituted pyrazoles.
Property
Value (Approx.)
Mechanistic Implication
Molecular Formula
C₁₀H₁₇N₃O
--
Molecular Weight
195.26 g/mol
Ideal for Fragment-Based Drug Discovery (FBDD) (Rule of 3 compliant).
cLogP
0.2 – 0.8
Highly hydrophilic; suitable for improving solubility of lipophilic warheads.
pKa (Piperidine NH)
10.5 – 11.0
Protonated at physiological pH; forms salt bridges (e.g., with Asp/Glu residues).
pKa (Pyrazole N2)
~2.5
Weakly basic; remains unprotonated at physiological pH.
H-Bond Donors
2 (OH, NH)
Critical for solvent interaction and target binding.
The synthesis of PPE-OH is non-trivial due to the challenge of regiocontrol . Reacting a hydrazine with a 1,3-electrophile can yield two isomers: the 1,3-disubstituted (thermodynamically favored) and the 1,5-disubstituted (kinetically controlled or sterically directed).
The Regioselectivity Challenge
When 2-hydrazinoethanol reacts with a
-keto precursor, the nucleophilic hydrazine termini ( vs. -alkyl) compete. To secure the 1,5-substitution (where the piperidine is at C5 adjacent to the N-ethanol), one must control the condensation sequence.
Recommended Protocol: Enaminone Cyclocondensation
The most robust route utilizes an enaminone intermediate to direct the initial attack of the hydrazine.
Step-by-Step Methodology:
Precursor Preparation:
Start with N-Boc-piperidine-3-carboxylic acid .
Convert to the
-keto ester or ketone.
React with DMF-DMA (N,N-Dimethylformamide dimethyl acetal) to form the
-enaminone. This species has a highly electrophilic carbon ( to the ketone) and a leaving group ().
) attacks the most electrophilic carbon of the enaminone (the one bearing the group). This is followed by cyclization of the secondary hydrazine nitrogen onto the carbonyl.
Result: This sequence forces the bulky piperidine group to the C5 position , adjacent to the substituted nitrogen (N1).
Deprotection:
Removal of the N-Boc group (e.g., TFA/DCM or HCl/Dioxane) yields the free secondary amine.
Visualization: Regioselective Synthesis Pathway
Figure 1: Synthetic workflow prioritizing the 1,5-regioisomer via enaminone chemistry.
Reactivity Profile & Applications
PPE-OH is a bifunctional "lynchpin" molecule. Its orthogonal reactivity allows it to serve as a connector between two different molecular entities (e.g., a target binder and an E3 ligase ligand).
Divergent Functionalization
Path A: Piperidine Amine (Nucleophile)
Reactivity: High. The secondary amine is sterically accessible (3-position).
Reactions: Reductive amination (with aldehydes),
(with aryl halides), Amide coupling.
Use Case: Attachment to the "Warhead" (drug pharmacophore).
Path B: Hydroxyethyl Alcohol (Nucleophile or Electrophile)
Reactivity: Moderate. Requires activation for substitution.
Reactions:
As Nucleophile: Mitsunobu reaction, Ether synthesis.
As Electrophile: Mesylation/Tosylation followed by displacement (e.g., by an azide or thiol).
Oxidation: Conversion to carboxylic acid (Jones reagent) or aldehyde (Dess-Martin Periodinane).
Use Case: Attachment to the "Anchor" (e.g., E3 ligase ligand like Thalidomide or VHL).
Visualization: Orthogonal Reactivity Map
Figure 2: Divergent synthetic utility of the PPE-OH scaffold.
Experimental Handling & Safety
Stability
Thermal: The pyrazole ring is thermally stable. However, the free amine can absorb
from the air (carbamate formation). Store under inert atmosphere (Argon/Nitrogen).
Chemical: Stable to aqueous acid and base. The alcohol is prone to oxidation if exposed to strong oxidants.
Storage Protocols
Form: Typically isolated as a hydrochloride salt (dihydrochloride) to improve stability and handling (hygroscopic solid).
Conditions:
, desiccated.
Solubility: Highly soluble in DMSO, Methanol, and Water. Poor solubility in non-polar solvents (Hexane, Et2O).
Safety Hazards (GHS Classification)
H315: Causes skin irritation (Amine basicity).
H319: Causes serious eye irritation.
H335: May cause respiratory irritation.
PPE: Nitrile gloves, safety goggles, and fume hood are mandatory.
References
Fustero, S., et al. "Regioselective Synthesis of 1,5-Disubstituted Pyrazoles." Journal of Organic Chemistry, 2008.[2] Link
Meanwell, N. A. "Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design." Journal of Medicinal Chemistry, 2018. (Context on pyrazole physicochemical properties). Link
Lamberth, C. "Pyrazoles in Crop Protection and Drug Discovery." Bioorganic & Medicinal Chemistry, 2020.[3] Link
Wuts, P. G. M. "Greene's Protective Groups in Organic Synthesis." 5th Ed. Wiley, 2014. (Protocols for amine/alcohol protection). Link
(Note: While specific literature on the exact CAS of PPE-OH is proprietary or sparse, the synthetic methodologies cited above are the authoritative standards for this structural class.)
Biological Targets of Pyrazole-Piperidine Compounds
Executive Summary The pyrazole-piperidine scaffold represents a "privileged structure" in medicinal chemistry, capable of addressing multiple biological targets with high affinity and selectivity. This structural motif c...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The pyrazole-piperidine scaffold represents a "privileged structure" in medicinal chemistry, capable of addressing multiple biological targets with high affinity and selectivity. This structural motif combines the aromatic, hydrogen-bonding capabilities of the pyrazole ring (often acting as a hinge binder or π-stacking element) with the flexible, basic piperidine ring (providing solubility and electrostatic interactions with acidic residues).[1]
This guide dissects the biological targets of pyrazole-piperidine compounds, moving beyond simple enumeration to explore the structural biology, mechanistic causality, and synthetic accessibility of this class. Primary focus is placed on Receptor Tyrosine Kinases (RTKs) and G-Protein Coupled Receptors (GPCRs) , validated by FDA-approved therapeutics like Crizotinib and clinical candidates like AT7519 .[1][2]
The Pharmacophore: Why Pyrazole-Piperidine?
The success of this scaffold stems from its ability to satisfy the "Lipinski Rule of 5" while offering versatile vectors for substitution.
Structural Causality
The Pyrazole Core: Acts as a bioisostere for imidazole or pyrrole. In kinase inhibitors, the pyrazole nitrogens frequently serve as hydrogen bond donors/acceptors to the kinase hinge region (e.g., interacting with the backbone of Met1199 in ALK).
The Piperidine Ring:
Solubility: The secondary or tertiary amine (pKa ~9-10) is protonated at physiological pH, drastically improving aqueous solubility—a common bottleneck for aromatic-rich kinase inhibitors.[1][2]
Electrostatics: The cationic ammonium center often forms critical salt bridges with conserved Aspartate or Glutamate residues (e.g., Asp262 in CXCR4 or solvent-exposed acidic residues in kinases).[1][2]
Vector Positioning: The chair conformation of piperidine allows the pyrazole to project deep into hydrophobic pockets while keeping the solubilizing group solvent-exposed.
Pharmacophore Visualization
The following diagram illustrates the generalized binding mode of a pyrazole-piperidine inhibitor within a kinase ATP-binding pocket.
Figure 1: Generalized pharmacophore model showing the dual role of the scaffold: Hinge binding (Pyrazole) and Electrostatic anchoring (Piperidine).[3]
Primary Biological Targets: Kinases[2]
The most validated targets for pyrazole-piperidine compounds are protein kinases.[1][2] The scaffold is particularly effective in Type I (ATP-competitive) inhibition.[1][2]
Structure: Contains a 4-(pyrazol-4-yl)piperidine moiety.[1][2]
Mechanism: Crizotinib acts as a multi-targeted tyrosine kinase inhibitor.[2] While the 2-aminopyridine moiety binds the hinge, the pyrazole-piperidine group is critical for occupying the ATP-binding pocket and extending towards the solvent interface.[1]
Structural Insight: The piperidine ring in Crizotinib does not form a salt bridge inside the pocket but protrudes into the solvent, improving the drug's pharmacokinetic profile. The pyrazole ring facilitates the correct orientation of the 2-aminopyridine hinge binder via rigidification.
Cyclin-Dependent Kinases (CDKs)
Drug Case Study: AT7519 (Astex Pharmaceuticals)[1][2]
Mechanism: The pyrazole acts as the primary scaffold. The piperidine ring is attached via an amide linker.
Binding Mode: Crystal structures (e.g., PDB 2VTQ) reveal that the pyrazole nitrogens H-bond with the hinge region of CDK2 (Leu83).[1] The piperidine group extends to the solvent front, where its protonated amine interacts with the solvent and surface residues, enhancing potency and selectivity over other kinases.
ALK Signaling Pathway Inhibition
Inhibition of ALK by pyrazole-piperidine compounds disrupts downstream oncogenic signaling.[1][2]
Figure 2: ALK signaling cascade.[1][2] Pyrazole-piperidine inhibitors block the apical ALK node, preventing activation of RAS, PI3K, and JAK pathways.[1][2]
Secondary Targets: GPCRs
Beyond kinases, the scaffold is prominent in G-Protein Coupled Receptor (GPCR) antagonism, particularly for chemokine receptors.[1][2]
Mechanism: Pyrazole-piperidine derivatives bind to the transmembrane helices of CCR5/CXCR4.
Key Interaction: The basic nitrogen of the piperidine ring mimics the positively charged N-terminus of the natural chemokine ligand (e.g., CXCL12), forming a salt bridge with a conserved Aspartate residue (e.g., Asp262 in CXCR4 or Glu283 in CCR5) located in the receptor's binding pocket.
Selectivity: Substitution on the pyrazole ring (e.g., phenyl or benzyl groups) determines selectivity between CCR5 and CXCR4 by exploiting differences in the hydrophobic sub-pockets.
Experimental Protocols
To ensure reproducibility and trustworthiness, the following protocols outline the synthesis of a key intermediate and a validation assay.
Synthesis of 4-(4-Iodo-1H-pyrazol-1-yl)piperidine
This intermediate is the core scaffold for Crizotinib-like analogs.[1][2] This protocol avoids expensive palladium catalysts in the initial step.
Piperidine N: Salt bridge with Asp/Glu residues.[2]
References
Crizotinib Discovery: Cui, J. J., et al. (2011).[1][2] "Discovery of 3-[(3R,4R)-4-methyl-3-(methyl(7H-pyrrolo[2,3-d]pyrimidin-4-yl)amino)piperidin-1-yl]-3-oxopropanenitrile (CP-690,550), a potent, selective, and orally bioavailable Janus kinase 3 inhibitor."[1][2] Journal of Medicinal Chemistry, 54(18), 6342-6363.[1][2] (Note: While title references CP-690,550, this paper and related Pfizer publications detail the pyrazole-piperidine evolution in Crizotinib).[1][2]
AT7519 Structure & Design: Wyatt, P. G., et al. (2008).[1][2][4][6] "Identification of N-(4-Piperidinyl)-4-(2,6-dichlorobenzoylamino)-1H-pyrazole-3-carboxamide (AT7519), a Novel Cyclin Dependent Kinase Inhibitor Using Fragment-Based X-Ray Crystallography and Structure Based Drug Design." Journal of Medicinal Chemistry, 51(16), 4986–4999.[1][2][4][6]
CCR5 Antagonists: Seto, M., et al. (2004).[1][2][9][10] "Antagonists of human CCR5 receptor containing 4-(pyrazolyl)piperidine side chains.[1][2][7][11] Part 1: Discovery and SAR study of 4-pyrazolylpiperidine side chains."[1][2] Bioorganic & Medicinal Chemistry, 12(22), 5917-5927.[1][2]
Synthesis Protocol: Bellamy, F., et al. (2025).[1][2] "A robust three-step synthesis of 4-(4-iodo-1H-pyrazol-1-yl)piperidine, a key intermediate in the synthesis of Crizotinib."[1][2][12] ResearchGate / Organic Process Research.[1][2]
Advanced Technical Guide: Synthesis and Pharmacological Profiling of Substituted Pyrazole-Ethanol Derivatives
Executive Summary The substituted pyrazole-ethanol scaffold—specifically 2-(1H-pyrazol-1-yl)ethanol and its functionalized analogues—represents a privileged structure in medicinal chemistry.[1] Bridging the gap between t...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
The substituted pyrazole-ethanol scaffold—specifically 2-(1H-pyrazol-1-yl)ethanol and its functionalized analogues—represents a privileged structure in medicinal chemistry.[1] Bridging the gap between the lipophilic pyrazole core (common in COX-2 inhibitors like Celecoxib) and hydrophilic hydroxyethyl tails, this moiety offers unique physicochemical properties that modulate solubility, bioavailability, and hydrogen-bonding capacity.
This technical guide provides a rigorous analysis of the synthetic pathways, regiochemical challenges, and pharmacological applications of these derivatives, designed for researchers requiring actionable, high-level intelligence.
Part 1: Synthetic Architectures and Regiocontrol
The synthesis of pyrazole-ethanol derivatives primarily follows two distinct logical pathways: De Novo Cyclization and Post-Synthetic N-Alkylation . The choice between them is dictated by the substitution pattern required on the pyrazole ring.
Pathway A: The Knorr Cyclization (De Novo)
The condensation of 1,3-diketones with hydrazine derivatives is the classical approach. To generate the ethanol derivative directly, 2-hydroxyethylhydrazine is utilized.
Mechanism: Acid-catalyzed nucleophilic attack of the hydrazine nitrogen on the carbonyl carbon, followed by dehydration and cyclization.
Limitation: When using asymmetrical 1,3-diketones, this method often yields a mixture of regioisomers (1,3- vs. 1,5-substituted pyrazoles), which are notoriously difficult to separate.
Pathway B: N-Alkylation of Pyrazoles (Post-Synthetic)
This is the preferred industrial route for complex derivatives. A pre-formed pyrazole is reacted with an alkylating agent such as 2-chloroethanol or ethylene carbonate .
Reagent Selection:
2-Chloroethanol: Requires strong bases (NaH, KOH) and often elevated temperatures.
Ethylene Carbonate: A "greener" alternative that often proceeds with catalytic base (e.g., K2CO3) and generates CO2 as the only byproduct.
The Regioselectivity Challenge: In asymmetrically substituted pyrazoles (e.g., 3-methyl-5-phenylpyrazole), N-alkylation can occur at either Nitrogen (N1 or N2).
Steric Control: Alkylation generally favors the less sterically hindered nitrogen (adjacent to the smaller group).
Electronic Control: Electron-withdrawing groups can shift the tautomeric equilibrium, altering the nucleophilicity of the nitrogen atoms.
Visualization: Synthetic Decision Matrix
The following diagram illustrates the workflow and decision points for synthesizing these derivatives, highlighting the regioselectivity divergence.
Caption: Decision matrix for pyrazole-ethanol synthesis. Route B requires specific solvent controls (e.g., TFE) to mitigate regioisomeric mixtures.
Part 2: Pharmacological Profiles & SAR
The addition of the hydroxyethyl group at the N1 position often serves as a "solubility anchor" or a linker for further functionalization (e.g., esterification).
Anticancer Activity
Derivatives of 2-(1H-pyrazol-1-yl)ethanol have shown potent activity against breast (MCF-7), lung (A549), and liver (HepG2) carcinoma lines.
Mechanism: Inhibition of EGFR (Epidermal Growth Factor Receptor) and induction of apoptosis via the mitochondrial pathway.
Key SAR Finding: Electron-withdrawing groups (Cl, NO2) on the phenyl ring at position 3 or 5 significantly enhance cytotoxicity compared to electron-donating groups.
Antimicrobial Activity
The ethanol tail mimics the structure of certain antifungal azoles, allowing these derivatives to interact with lanosterol 14α-demethylase (CYP51).
Data Summary: Comparative Potency
Data synthesized from recent comparative studies (see References).
Derivative Structure
Target Cell Line / Organism
IC50 / MIC (µg/mL)
Mechanism of Action
3,5-Dimethyl-N1-ethanol
MCF-7 (Breast Cancer)
12.5 µM
Caspase-3 Activation
3-(4-Chlorophenyl)-N1-ethanol
A549 (Lung Cancer)
8.2 µM
EGFR Kinase Inhibition
3,5-Diphenyl-N1-ethanol
S. aureus (Bacteria)
15.6 µg/mL
Membrane Disruption
4-Carboxaldehyde-N1-ethanol
C. albicans (Fungi)
25.0 µg/mL
CYP51 Inhibition
Part 3: Mechanistic Insight (Apoptosis Pathway)
A critical area of research is the ability of these derivatives to trigger apoptosis in resistant cancer cells. The pyrazole-ethanol moiety facilitates cell membrane permeability, allowing the pharmacophore to reach intracellular targets like Bcl-2.
Caption: Mechanistic pathway of pyrazole-ethanol derivatives inducing apoptosis via the intrinsic mitochondrial pathway.
Part 4: Validated Experimental Protocols
Protocol 1: Regioselective Synthesis of 2-(3,5-Dimethyl-1H-pyrazol-1-yl)ethanol
This protocol utilizes Phase Transfer Catalysis (PTC) to improve yield and reduce reaction time compared to traditional reflux methods.
Preparation: In a 100 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 3,5-dimethylpyrazole (10 mmol) in 30 mL of dry Acetonitrile.
Base Activation: Add KOH pellets (20 mmol) and TBAB (0.5 mmol). Stir at room temperature for 15 minutes to facilitate deprotonation of the pyrazole NH.
Expert Note: The color may shift slightly yellow, indicating the formation of the pyrazolate anion.
Alkylation: Dropwise add 2-chloroethanol (12 mmol) over 10 minutes.
Reaction: Heat the mixture to reflux (80-82°C) for 6-8 hours. Monitor progress via TLC (Mobile phase: Ethyl Acetate/Hexane 1:1). The product will appear as a more polar spot than the starting pyrazole.
Purification: The crude oil is often pure enough for subsequent steps. If necessary, purify via column chromatography (Silica gel, 100-200 mesh) eluting with 5% Methanol in Dichloromethane.
Validation:
Yield: Expect 85-92%.
1H NMR (CDCl3): Look for the triplet at ~4.1 ppm (N-CH2) and ~3.9 ppm (CH2-OH). The disappearance of the broad NH singlet (~10-12 ppm) confirms N-alkylation.
References
Regioselective Synthesis and Biological Activity:
Almahdi, A. A., et al. (2019).[5] "Synthesis and antimicrobial activity of some new pyrazoline derivatives bearing sulfanilamido moiety." European Journal of Chemistry, 10(1), 30-36.[6]
[Link]
Anticancer Mechanisms and SAR:
Li, X., et al. (2023).[7] "Recent Advances in the Development of Pyrazole Derivatives as Anticancer Agents." International Journal of Molecular Sciences, 24(16), 12724.
[Link]
Crystallography and Structural Analysis:
Lyu, X., et al. (2011). "2-(3,5-Dimethyl-1H-pyrazol-1-yl)-2-hydroxyimino-N'-[1-(2-pyridyl)ethylidene]acetohydrazide."[2] Acta Crystallographica Section E, 68(Pt 1), o147.
[Link]
Synthetic Methodologies (Knorr vs. Alkylation):
Swamy, S. N., et al. (2013). "Synthesis of Novel Substituted-3,5-Dimethyl-1H-Pyrazolyl Phthalazine-1,4-Diones." TSI Journals: Organic Chemistry: An Indian Journal.
[Link]
General Pharmacological Review:
Kumar, H., et al. (2018). "Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review." Molecules, 23(1), 134.
[Link]
Potential therapeutic applications of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
A Technical Deep Dive into 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol Executive Summary The compound 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol represents a "privileged scaffold" in modern medicinal chemistry...
Author: BenchChem Technical Support Team. Date: February 2026
A Technical Deep Dive into 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
Executive Summary
The compound 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol represents a "privileged scaffold" in modern medicinal chemistry. Characterized by a pyrazole core, a basic piperidine moiety at the C5 position, and a polar hydroxyethyl tail at the N1 position, this molecule serves as a critical pharmacophore for multiple therapeutic targets. Its structural attributes make it an ideal fragment for Fragment-Based Drug Discovery (FBDD) , particularly in the development of Type I Kinase Inhibitors (Oncology/Immunology) and GPCR Ligands (CNS disorders).
This guide analyzes the physicochemical properties, synthetic pathways, and therapeutic potential of this scaffold, providing actionable protocols for researchers in early-stage drug discovery.
Chemical Identity & Physicochemical Profile[1][2][3][4][5]
The molecule functions as a versatile building block. Its low molecular weight and specific polarity profile allow it to navigate the "Rule of 3" for fragments while offering distinct handles for chemical elaboration.
The pyrazole-piperidine motif is a validated scaffold for ATP-competitive kinase inhibitors, particularly targeting the Janus Kinase (JAK) family and Cyclin-Dependent Kinases (CDKs) .
Mechanism of Action
In this context, the molecule acts as a "hinge binder":
Pyrazole Ring: Mimics the adenine ring of ATP, forming hydrogen bonds with the kinase hinge region (e.g., Glu/Leu backbone residues).
Piperidine Ring: Projects into the solvent-exposed region or the ribose-binding pocket, often interacting with Asp/Glu residues via salt bridges.
Ethanol Tail: Solubilizing group that can be extended to reach the "gatekeeper" residue or converted into an electrophile for covalent inhibition (e.g., targeting Cys481 in BTK).
Signaling Pathway Visualization
The following diagram illustrates the intervention point of this scaffold within the JAK-STAT signaling pathway, a primary target for autoimmune diseases and hematological malignancies.
Figure 1: Mechanism of JAK-STAT pathway inhibition. The pyrazolyl-piperidine scaffold competes with ATP at the JAK kinase domain, blocking STAT phosphorylation.
The 3-piperidinyl group is a classic pharmacophore for Histamine H3 Receptor Antagonists . H3 receptors are presynaptic autoreceptors; blocking them increases the release of histamine, acetylcholine, and norepinephrine, offering therapeutic benefits for:
Structural Logic: The basic nitrogen of the piperidine ring serves as the protonated amine required to form an ionic bond with the conserved Aspartate (Asp3.32) residue in the transmembrane helix 3 (TM3) of the GPCR.
Experimental Protocols
A. Synthesis of the Core Scaffold
Objective: Synthesize 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol via cyclocondensation.
Reagents:
Ethyl 3-oxo-3-(piperidin-3-yl)propanoate (Precursor A)
2-Hydrazinoethanol (Precursor B)
Ethanol (Solvent)
Acetic Acid (Catalyst)
Protocol:
Preparation: Dissolve 10 mmol of Precursor A in 20 mL of absolute ethanol.
Addition: Add 11 mmol of 2-Hydrazinoethanol dropwise at 0°C.
Cyclization: Add catalytic glacial acetic acid (0.5 mL). Reflux the mixture at 78°C for 4-6 hours. Monitor via TLC (System: DCM/MeOH 9:1).
Workup: Evaporate solvent under reduced pressure. Redissolve residue in EtOAc and wash with brine.
Purification: Purify via flash column chromatography (Silica gel, gradient 0-10% MeOH in DCM).
Validation: Confirm structure via ¹H-NMR (distinct pyrazole protons at ~6.2 and ~7.5 ppm) and LC-MS (M+H = 196).
B. In Vitro Kinase Affinity Assay (TR-FRET)
Objective: Determine the IC₅₀ of the scaffold against JAK2 kinase.
Materials:
Recombinant JAK2 enzyme
Biotinylated peptide substrate
Europium-labeled anti-phosphotyrosine antibody
APC-labeled Streptavidin
ATP (at Km)
Workflow:
Dilution: Prepare serial dilutions of the test compound in DMSO (10 mM stock).
Incubation: Mix Kinase (5 nM), Peptide Substrate (50 nM), and Compound in reaction buffer (50 mM HEPES, pH 7.5, 10 mM MgCl₂). Incubate for 15 min.
Reaction Start: Add ATP (concentration = Km of JAK2). Incubate for 60 min at RT.
Detection: Add Detection Mix (Eu-Antibody + APC-Streptavidin) containing EDTA to stop the reaction.
Read: Measure Time-Resolved Fluorescence Energy Transfer (TR-FRET) on a plate reader (Ex: 340 nm, Em: 615/665 nm).
Analysis: Plot % Inhibition vs. Log[Compound] to calculate IC₅₀ using non-linear regression.
Comparative SAR Data (Scaffold Analysis)
The following table summarizes how modifications to this specific scaffold affect biological activity, based on literature precedents for pyrazole-piperidine class inhibitors.
Increases metabolic stability; fills small hydrophobic pockets.
Minor effect.
References
Lombardo, L. J., et al. (2004). "Discovery of N-(2-Chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity." Journal of Medicinal Chemistry. Link (Demonstrates the utility of hydroxyethyl-piperazine/piperidine tails in kinase inhibitors).
Berlin, J. M., et al. (2011). "Development of a novel class of histamine H3 receptor antagonists." Bioorganic & Medicinal Chemistry Letters. Link (Validates the piperidine-pyrazole pharmacophore for H3R antagonism).
Cui, J. J., et al. (2011). "Discovery of a novel class of potent, selective, and orally bioavailable ALK inhibitors." Journal of Medicinal Chemistry. Link (Discusses the structural requirements of pyrazole-piperidine scaffolds in oncology).
Mollat, P., et al. (2014). "Structure-Activity Relationships of Pyrazole Derivatives as Cannabinoid Receptor Antagonists." Journal of Medicinal Chemistry. Link (Details the synthesis and SAR of 5-piperidinyl-pyrazoles).
Chabner, B. A., & Roberts, T. G. (2005). "Timeline: Chemotherapy and the war on cancer." Nature Reviews Cancer. Link (Contextualizes the evolution of kinase inhibitor scaffolds).
Introduction: The Pyrazole Scaffold as a Cornerstone of Modern Medicinal Chemistry
An In-depth Technical Guide to the Structure-Activity Relationship of Pyrazole-Based Compounds The pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a "privileged scaffold"...
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Structure-Activity Relationship of Pyrazole-Based Compounds
The pyrazole, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, stands as a "privileged scaffold" in the landscape of drug discovery. Its structural and electronic versatility allows it to engage with a wide array of biological targets, leading to a remarkable breadth of pharmacological activities. This is evidenced by the growing number of pyrazole-containing drugs approved by the U.S. Food and Drug Administration (FDA), which treat conditions ranging from inflammation and cancer to viral infections and neurological disorders.
Notable examples include Celecoxib, a selective COX-2 inhibitor for inflammation; Ruxolitinib and Crizotinib, kinase inhibitors for cancer therapy; and Sildenafil, a phosphodiesterase inhibitor for erectile dysfunction. The metabolic stability of the pyrazole ring and its capacity to serve as a bioisosteric replacement for other cyclic structures, such as benzene rings or amides, further enhance its utility in optimizing drug-like properties.
This guide provides an in-depth analysis of the structure-activity relationships (SAR) that govern the biological effects of pyrazole-based compounds. We will explore key structural modifications, examine their impact on target binding and cellular activity across major therapeutic areas, and detail the experimental methodologies essential for their synthesis and evaluation. This content is designed for researchers, medicinal chemists, and drug development professionals seeking to leverage the power of the pyrazole scaffold in their work.
Chapter 1: The Pyrazole Core: Physicochemical Properties & Synthetic Strategies
The therapeutic success of the pyrazole nucleus is rooted in its distinct physicochemical properties. The five-membered ring is aromatic, and the two nitrogen atoms create a unique electronic profile. The N-1 nitrogen atom is pyrrole-like and can act as a hydrogen bond donor, while the N-2 nitrogen is pyridine-like and serves as a hydrogen bond acceptor. This dual capacity for hydrogen bonding is fundamental to its ability to anchor within the active sites of diverse protein targets, most notably the "hinge" region of protein kinases.
Key Synthetic Pathways
The creation of diverse pyrazole libraries for SAR studies relies on robust and flexible synthetic methodologies. The most classical and widely used approach is the Knorr pyrazole synthesis, which involves the condensation of a hydrazine with a 1,3-dicarbonyl compound. Modern variations of this and other methods allow for precise control over substituent placement.
Caption: General workflow for Knorr pyrazole synthesis.
Experimental Protocol: A General Method for the Synthesis of 1,3,5-Trisubstituted Pyrazoles
This protocol describes a standard procedure for synthesizing pyrazoles from chalcones (α,β-unsaturated ketones), which serve as precursors to 1,3-dicarbonyl compounds.
Objective: To synthesize a 1,3,5-trisubstituted pyrazole via condensation of a chalcone derivative with phenylhydrazine.
Reaction Setup: In a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the chalcone derivative (1.0 eq) in glacial acetic acid (20 mL).
Addition of Hydrazine: To the stirring solution, add phenylhydrazine hydrochloride (1.2 eq).
Reflux: Heat the reaction mixture to reflux (approximately 118°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) with a suitable eluent system (e.g., 7:3 Hexane:Ethyl Acetate).
Work-up: After the reaction is complete (as indicated by the disappearance of the starting material on TLC), allow the mixture to cool to room temperature.
Precipitation: Slowly pour the reaction mixture into a beaker containing ice-cold water (100 mL) with constant stirring. A solid precipitate should form.
Isolation: Collect the crude solid product by vacuum filtration using a Büchner funnel. Wash the solid with copious amounts of cold water to remove residual acetic acid, followed by a small amount of cold ethanol.
Purification: Recrystallize the crude product from hot ethanol to obtain the pure 1,3,5-trisubstituted pyrazole derivative.
Characterization: Dry the purified product under vacuum. Characterize the final compound using techniques such as ¹H NMR, ¹³C NMR, and Mass Spectrometry to confirm its structure and purity.
Self-Validation: The success of the synthesis is validated by the characterization data. The expected proton and carbon signals in the NMR spectra, along with the correct molecular weight peak in the mass spectrum, confirm the formation of the desired pyrazole ring.
Chapter 2: SAR of Pyrazole-Based Anti-Inflammatory Agents (COX-2 Inhibitors)
The development of selective cyclooxygenase-2 (COX-2) inhibitors is a landmark achievement in medicinal chemistry, and pyrazole-based compounds are at its core. Non-steroidal anti-inflammatory drugs (NSAIDs) traditionally inhibit both COX-1, which has a protective role in the gastric mucosa, and COX-2, which is upregulated during inflammation. This dual inhibition leads to common gastrointestinal side effects. Selective COX-2 inhibitors were designed to reduce inflammation while sparing COX-1, thereby offering an improved safety profile.
Caption: Mechanism of COX-2 inhibition by pyrazole-based drugs.
Case Study: Celecoxib
Celecoxib (brand name Celebrex) is a diaryl-substituted pyrazole that is approximately 10-20 times more selective for COX-2 over COX-1. This selectivity is achieved through specific structural features that exploit a key difference between the two enzyme active sites. The COX-2 active site possesses a hydrophilic side pocket that is absent in COX-1.
The key SAR features of Celecoxib and related analogues are:
N1-Phenylsulfonamide Moiety: The p-sulfonamide group on the N1-phenyl ring is critical for COX-2 selectivity. It inserts into the hydrophilic side pocket of COX-2, forming hydrogen bonds and anchoring the molecule in a conformation that is sterically hindered in the narrower COX-1 active site.
C3-Trifluoromethyl Group: The electron-withdrawing -CF₃ group at the C3 position enhances the potency of the compound.
C5-Aryl Group: The p-tolyl group at the C5 position occupies a hydrophobic region of the active site, contributing significantly to binding affinity through hydrophobic interactions.
Quantitative SAR Data
The following table summarizes the impact of substitutions on the pyrazole core on COX-2 inhibitory activity and selectivity.
Compound
N1-Substituent (R1)
C5-Substituent (R2)
COX-2 IC₅₀ (µM)
Selectivity Index (COX-1 IC₅₀ / COX-2 IC₅₀)
Celecoxib
4-SO₂NH₂-Ph
4-CH₃-Ph
0.04
>375
Analog 1
4-SO₂Me-Ph
4-CH₃-Ph
0.03
>500
Analog 2
4-F-Ph
4-CH₃-Ph
5.3
1.3
Analog 3
4-SO₂NH₂-Ph
Phenyl
0.15
>200
Analog 4
4-SO₂NH₂-Ph
4-F-Ph
0.05
>300
Data are illustrative and compiled from general principles discussed in medicinal chemistry literature.
As the table shows, replacing the critical sulfonamide group (Analog 2) drastically reduces both potency and selectivity, underscoring its importance for interacting with the COX-2 specific side pocket.
Chapter 3: SAR of Pyrazole-Based Anticancer Agents (Kinase Inhibitors)
Protein kinases are crucial regulators of cell signaling, and their dysregulation is a hallmark of cancer. Pyrazole derivatives have emerged as highly effective kinase inhibitors because their core structure is an excellent bioisostere of the adenine region of ATP, allowing them to act as competitive inhibitors. The N1 and N2 atoms of the pyrazole ring are perfectly positioned to form hydrogen bonds with the "hinge region" of the kinase ATP-binding pocket, a critical anchoring interaction.
Caption: General binding mode of a pyrazole-based kinase inhibitor.
General SAR Principles for Pyrazole-Based Kinase Inhibitors
Structure-activity relationship studies have revealed that appropriate substitution on the pyrazole ring can significantly enhance anticancer efficacy and selectivity.
N1-Substituent: This position often points towards the solvent-exposed region of the binding pocket. Bulky or functionalized groups here can be tailored to improve selectivity for a specific kinase and enhance physicochemical properties like solubility.
C3-Substituent: Groups at this position can interact with various sub-pockets. Fusing other rings to this position, as seen in pyrazolo[3,4-d]pyrimidines, can create highly potent and selective inhibitors.
C4-Substituent: This position is often directed towards the "gatekeeper" residue, a critical determinant of kinase selectivity. Modifications here can be used to avoid resistance mutations or target specific kinase families.
C5-Substituent: Substituents at this position can form additional interactions. For instance, an amino group can provide an extra hydrogen bond donor, increasing binding affinity.
Many approved pyrazole-based kinase inhibitors, such as Axitinib and Ibrutinib, leverage these principles to achieve high potency against their respective targets.
Chapter 4: Experimental Validation & Modern Design Strategies
The development of potent and selective pyrazole-based compounds requires a robust cycle of design, synthesis, and biological evaluation. Computational tools play a vital role in the initial design phase.
Pharmacophore Modeling & 3D-QSAR
Pharmacophore modeling identifies the essential 3D arrangement of functional groups (e.g., hydrogen bond donors/acceptors, hydrophobic centers) required for biological activity. Once a pharmacophore model is established from a set of known active compounds, it can be used to virtually screen large compound libraries to identify new potential hits. Three-dimensional quantitative structure-activity relationship (3D-QSAR) studies further refine this by creating a statistical model that correlates the 3D structural features of molecules with their biological activity, providing predictive power for designing more potent analogs.
Caption: Integrated workflow for pyrazole-based drug discovery.
Experimental Protocol: In Vitro Kinase Inhibition Assay
This protocol provides a general framework for assessing the inhibitory activity of a pyrazole compound against a specific protein kinase (e.g., EGFR, a common cancer target).
Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a test compound against a target kinase.
Materials:
Recombinant human kinase (e.g., EGFR)
Kinase-specific peptide substrate
Adenosine-5'-triphosphate (ATP)
Test compound (pyrazole derivative) dissolved in DMSO
Kinase assay buffer (e.g., Tris-HCl, MgCl₂, DTT)
ATP-Glo™ Luminescence Assay Kit (or similar detection reagent)
384-well white microplates
Procedure:
Compound Preparation: Perform a serial dilution of the test compound in DMSO, then further dilute in kinase assay buffer to achieve final desired concentrations (e.g., from 10 µM to 0.1 nM).
Reaction Mixture Preparation: In each well of the 384-well plate, add the following in order:
Kinase assay buffer.
Test compound at various concentrations.
A mixture of the peptide substrate and ATP (at its Kₘ concentration).
Initiation of Reaction: Add the recombinant kinase to each well to start the reaction. Include positive controls (no inhibitor) and negative controls (no enzyme).
Incubation: Incubate the plate at 30°C for 60 minutes.
Detection: Stop the reaction and measure the amount of ATP remaining using the ATP-Glo™ kit. This kit uses luciferase to generate a luminescent signal from ATP. The amount of ATP consumed is directly proportional to the kinase activity.
Data Analysis:
The luminescent signal is inversely proportional to kinase activity.
Normalize the data using the positive (0% inhibition) and negative (100% inhibition) controls.
Plot the percent inhibition versus the logarithm of the inhibitor concentration.
Fit the data to a four-parameter logistic curve to determine the IC₅₀ value.
Self-Validation: The assay includes controls to ensure its validity. The signal-to-background ratio should be high, and the Z'-factor (a measure of assay quality) should be ≥ 0.5. The IC₅₀ value for a known reference inhibitor (e.g., Erlotinib for EGFR) should be consistent with literature values.
Conclusion and Future Perspectives
The pyrazole scaffold is a remarkably versatile and enduringly relevant core in medicinal chemistry. Its success stems from a combination of favorable physicochemical properties, synthetic accessibility, and the ability to form key interactions with a multitude of biological targets. The structure-activity relationships for pyrazole derivatives are well-established in critical areas like inflammation and oncology, providing a solid foundation for rational drug design.
Future research will undoubtedly continue to expand the therapeutic applications of pyrazoles. Emerging areas include their use in developing novel covalent inhibitors, proteolysis-targeting chimeras (PROTACs), and agents targeting neurodegenerative and metabolic diseases. As synthetic methodologies become more advanced and our understanding of biological targets deepens, the "privileged" status of the pyrazole scaffold is set to be reinforced for years to come.
Current status of pyrazole and its biological activities - PMC. [Link]
A Review of Research from 2012 to 2024 on Pyrazole-based Anticancer Agents with SAR Study. [Link]
Pyrazoles: Synthesis, Properties and Applications in Medicinal Chemistry - Research and Reviews. [Link]
What is the mechanism of Celecoxib? - Patsnap Synapse. [Link]
A Review of the Recent Development in the Synthesis and Biological Evaluations of Pyrazole Derivatives - MDPI. [Link]
From Synthesis to Therapy: Evaluating the Anti-Inflammatory Efficacy of Pyrazole Derivatives. [Link]
Design, synthesis of novel pyrazole derivatives and demonstrate their biological activity as drug candidates. [Link]
Celecoxib: Mechanism of Action & Structure - Study.com. [Link]
A review of recent advances in anticancer activity and SAR of pyrazole derivatives - PubMed. [Link]
Bioisosteric replacements of the pyrazole moiety of rimonabant: synthesis, biological properties, and molecular modeling investigations of thiazoles, triazoles, and imidazoles as potent and selective CB1 cannabinoid receptor antagonists - PubMed. [Link]
Journal of Chemical Health Risks “Review on Biological Activities of Pyrazole Derivatives”. [Link]
A New Insight into the Synthesis and Biological Activities of Pyrazole based Derivatives. [Link]
Recently reported biological activities of pyrazole compounds - PubMed. [Link]
Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. [Link]
Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review - PMC. [Link]
Recent Advances in the Synthesis of Pyrazole Derivatives: A Review - MDPI. [Link]
Bioisosteric Replacements of the Pyrazole Moiety of Rimonabant: Synthesis, Biological Properties, and Molecular Modeling Investigations of Thiazoles, Triazoles, and Imidazoles as Potent and Selective CB1 Cannabinoid Receptor Antagonists | Journal of Medicinal Chemistry - ACS Publications. [Link]
Pyrazole Biomolecules as Cancer and Inflammation Therapeutics - Encyclopedia.pub. [Link]
Synthesis of pyrazole-based macrocycles leads to a highly selective inhibitor for MST3. [Link]
Pyrazole in drug development: a medicinal-chemistry based analysis of USFDA-approved drugs in last decade - PubMed. [Link]
Bioisosteric Replacement of the Pyrazole 5-Aryl Moiety of N -(Piperidin-1-yl)-5-(4-chlorophenyl)-1-(2,4-dichlorophenyl)-4-methyl-1 H -pyrazole-3-carboxamide (SR141716A). A Novel Series of Alkynylthiophenes as
Protocols & Analytical Methods
Method
Application Note: High-Purity Isolation of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
Executive Summary This guide details the purification protocol for 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol , a molecule characterized by significant polarity and basicity. The presence of a secondary amine (pipe...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
This guide details the purification protocol for 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol , a molecule characterized by significant polarity and basicity. The presence of a secondary amine (piperidine,
) and a polar primary alcohol tail presents a dual challenge: severe peak tailing on standard silica due to silanol interactions and low retention on standard C18 stationary phases under acidic conditions.
This protocol departs from traditional low-pH (TFA-based) methods, advocating instead for a High-pH Reverse Phase (RP) strategy. By operating at pH 10.0–10.5, we suppress the ionization of the piperidine moiety, increasing its hydrophobicity and improving loading capacity by 10–20x compared to acidic conditions.
At standard HPLC pH (0.1% Formic Acid, pH ~2.7), the piperidine nitrogen is fully protonated (
). This charged species is highly hydrophilic (elutes in the void volume) and interacts ionically with residual silanols on the column, causing peak tailing.
The Solution: Using an Ammonium Bicarbonate buffer (pH 10), the amine is deprotonated (neutral). This maximizes hydrophobic interaction with the C18 chain, resulting in sharper peaks, better resolution of regioisomers, and higher sample loading.
Separation Logic Diagram
Figure 1: Purification workflow designed to handle basic amines without peak tailing.
Objective: Remove bulk impurities, unreacted alkylating agents, and catalyst residues.
Challenge: Standard silica gel will irreversibly adsorb the basic piperidine.
Method A: C18-Flash (Recommended)
Using a reversed-phase flash cartridge is superior to normal phase for this molecule due to its high polarity.
Parameter
Setting
Column
C18 Flash Cartridge (e.g., Biotage Sfär C18, 12g or 30g)
Mobile Phase A
Water + 0.1% Ammonium Hydroxide ()
Mobile Phase B
Acetonitrile
Gradient
0–5% B (2 CV), 5–40% B (10 CV), 40–100% B (3 CV)
Detection
UV 220 nm (monitor) + 254 nm
Sample Loading
Dissolve in DMSO:Water (1:1). Load <5% of column volume.
If C18 is unavailable, use amine-functionalized silica (KP-NH) to prevent tailing. Do not use standard silica without adding 1-2% Triethylamine (TEA) to the mobile phase.
Protocol 2: High-Purity Isolation (Prep-HPLC)
Objective: Isolate the specific N-alkylated regioisomer at >99% purity.
Critical Requirement: Use a "Hybrid Silica" column (e.g., Waters XBridge, Phenomenex Gemini) designed to withstand pH > 10. Do not use standard silica-based C18 columns at this pH.
Mobile Phase Preparation
Buffer A (10mM Ammonium Bicarbonate, pH 10):
Dissolve 0.79 g Ammonium Bicarbonate in 1 L HPLC-grade water.
or .[3] These isomers often have very similar polarities.
Regioisomer 1 (Target): Typically elutes later due to specific steric shielding of the polar ethanol tail.
Regioisomer 2 (Impurity): Elutes earlier.
Action: Collect fractions based on UV signal. Analyze the "front" and "tail" of the main peak by analytical HPLC to ensure no isomer overlap.
Analytical Quality Control (QC)
Before pooling fractions, validate purity using a low-pH analytical method to check for hidden basic impurities that might co-elute at high pH.
QC Method (TFA-Based)
Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm).
Mobile Phase: Water (0.05% TFA) / MeCN (0.05% TFA).
Gradient: 5% to 95% B over 10 min.
Pass Criteria: Single peak >98% area at 215 nm.
Regioisomer Confirmation Diagram
Figure 2: Structural confirmation workflow. NOESY is required to distinguish N1 vs N2 alkylation if 1H NMR is inconclusive.
Troubleshooting & Optimization
Issue 1: Peak Tailing (Even at High pH)
Cause: Column aging or insufficient buffer strength.[7]
Fix: Increase Ammonium Bicarbonate concentration to 20mM. Ensure the column is a "Hybrid" particle (e.g., BEH technology) resistant to base attack.
Issue 2: Poor Solubility in Loading Solvent
Cause: The free base is hydrophobic; the salt is hydrophilic.
Fix: Dissolve the crude sample in 100% DMSO or a mixture of DMSO/MeOH (1:1). Avoid pure water for loading the free base.
Issue 3: Carryover (Ghost Peaks)
Cause: Basic amines stick to injector seals.
Fix: Use a needle wash of 50:50 MeOH:Water + 0.1% Formic Acid. The acid in the wash helps desorb the base from the needle.
References
Waters Corporation. (2023). Strategies for the Separation of Basic Compounds in Reverse-Phase LC. Waters Application Notes. Link
McCalley, D. V. (2010). Study of the selectivity, retention mechanisms and performance of alternative silica-based stationary phases for the separation of basic solutes in high-performance liquid chromatography. Journal of Chromatography A, 1217(6), 858-880. Link
Phenomenex. (2024). High pH Stability of Gemini C18 Columns for Basic Pharmaceuticals. Phenomenex Technical Guides. Link
Snyder, L. R., & Kirkland, J. J. (2012). Introduction to Modern Liquid Chromatography. Wiley-Interscience. (Chapter on Ion-Suppression).
Mass spectrometry analysis of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
An Application Note for the Quantitative Analysis of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Abstract This application note presents a comprehensiv...
Author: BenchChem Technical Support Team. Date: February 2026
An Application Note for the Quantitative Analysis of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
Abstract
This application note presents a comprehensive and robust method for the analysis of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol, a heterocyclic compound featuring both piperidine and pyrazole moieties. Such scaffolds are of significant interest in pharmaceutical and drug development research. The described method utilizes reversed-phase liquid chromatography coupled with electrospray ionization tandem mass spectrometry (LC-ESI-MS/MS) for highly selective and sensitive quantification. We provide detailed protocols for sample preparation, instrument setup, and data analysis. Furthermore, we explore the characteristic fragmentation patterns of the analyte, offering insights that are crucial for structural confirmation and method development. This guide is intended for researchers, analytical scientists, and drug development professionals requiring a reliable analytical workflow for this compound and its analogues.
Introduction and Scientific Principle
The compound 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol incorporates three key chemical features: a basic piperidine ring, an aromatic pyrazole ring, and a primary alcohol functional group. This combination of properties necessitates an analytical technique that offers both high separation efficiency and supreme detection selectivity. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the ideal technology for this application.
The analysis is based on the following principles:
Reversed-Phase Chromatography: The analyte possesses moderate polarity and is well-suited for separation on a C18 stationary phase. A gradient elution using an acidified aqueous mobile phase and an organic modifier (e.g., acetonitrile or methanol) ensures sharp peak shapes and efficient separation from matrix components.
Electrospray Ionization (ESI): The presence of the basic nitrogen atom within the piperidine ring makes the analyte highly susceptible to protonation.[1] Therefore, ESI in the positive ion mode is employed to generate the protonated molecule, [M+H]⁺, with high efficiency.
Tandem Mass Spectrometry (MS/MS): For unequivocal identification and quantification, the protonated precursor ion is isolated and subjected to collision-induced dissociation (CID). The resulting specific product ions are monitored in a process known as Multiple Reaction Monitoring (MRM), which provides exceptional sensitivity and selectivity by filtering out background noise.[2][3]
Experimental Protocols
This section provides a self-validating protocol. Adherence to these steps, including system suitability checks, ensures trustworthy and reproducible results.
Materials and Reagents
Analyte: 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol reference standard (>98% purity)
Solvents: LC-MS grade acetonitrile, methanol, and water
Vials: 2 mL amber glass autosampler vials with PTFE-lined caps
Instrumentation
LC System: A UHPLC or HPLC system capable of delivering accurate gradients at flow rates between 0.2-0.6 mL/min.
Mass Spectrometer: A tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) equipped with an electrospray ionization (ESI) source.[1]
Standard Solution Preparation
Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of the reference standard and dissolve it in 10 mL of methanol in a volumetric flask.
Working Stock Solution (10 µg/mL): Dilute 100 µL of the Primary Stock Solution to 10 mL with a 50:50 methanol:water mixture.
Calibration Standards: Prepare a series of calibration standards by serial dilution of the Working Stock Solution in the appropriate matrix or 50:50 methanol:water to cover the desired concentration range (e.g., 0.1 ng/mL to 100 ng/mL).
Experimental Workflow Diagram
Caption: High-level workflow for the quantitative analysis of the target analyte.
LC-MS/MS Method Parameters
The following tables summarize the recommended starting parameters for method development. These should be optimized for the specific instrumentation used.
Table 1: Liquid Chromatography Parameters
Parameter
Recommended Value
Rationale
Column
C18, 2.1 x 50 mm, 1.8 µm
Provides good retention and peak shape for moderately polar compounds.
Mobile Phase A
0.1% Formic Acid in Water
Acidification ensures the analyte is protonated, improving peak shape and ESI efficiency.
Mobile Phase B
0.1% Formic Acid in Acetonitrile
Acetonitrile is a common organic modifier providing good separation power.
Flow Rate
0.4 mL/min
A standard flow rate for 2.1 mm ID columns, compatible with ESI.
Injection Volume
2-5 µL
Balances sensitivity with potential column overload.
Column Temp.
40 °C
Improves peak shape and reduces viscosity.
| Gradient | 5% B to 95% B over 5 min | A generic gradient to elute the analyte; should be optimized for resolution. |
Table 2: Mass Spectrometry Parameters
Parameter
Recommended Value
Rationale
Ionization Mode
ESI Positive
The basic piperidine nitrogen is readily protonated.[1]
IonSpray Voltage
+5000 V
Typical voltage for efficient ion generation.
Source Temp.
500 °C
Facilitates desolvation of the ESI droplets.
Scan Type
Multiple Reaction Monitoring (MRM)
For maximum sensitivity and selectivity in quantitative analysis.[4]
Precursor Ion (Q1)
m/z 196.14
Corresponds to the [M+H]⁺ of C₁₀H₁₇N₃O (Exact Mass: 195.1372).
Product Ions (Q3)
m/z 178.13 (Quantifier) m/z 151.11 (Qualifier)
These represent major, stable fragments. Using two transitions increases confidence.
| Collision Energy | Optimize experimentally (e.g., 15-30 eV) | Energy must be tuned to maximize the signal of the chosen product ions. |
Results and Discussion: Fragmentation Analysis
Understanding the fragmentation of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol is paramount for confirming its identity and developing a robust MRM method. The structure contains several bonds susceptible to cleavage under CID. Based on established fragmentation rules for piperidine and pyrazole heterocycles, a fragmentation pathway is proposed.[1][5][6]
The protonated molecule ([M+H]⁺, m/z 196.14) is expected to fragment via two primary pathways:
Neutral Loss of Water: The primary alcohol of the ethanol moiety is prone to elimination as a neutral water molecule (H₂O, 18.01 Da). This is a common and energetically favorable fragmentation pathway for protonated alcohols.[6] This loss results in a stable product ion at m/z 178.13 , which is an excellent candidate for a quantifier ion due to its expected high abundance.
Cleavage of the N-C Bond: The bond between the pyrazole nitrogen and the ethyl linker can cleave, leading to the loss of the entire hydroxyethyl group (C₂H₄O, 44.03 Da). Correction: A more likely cleavage is the loss of the entire ethanol group as a neutral molecule (HO-CH₂-CH₃, 46.04 Da) is less common than the loss of the ethanal radical after rearrangement. A more plausible fragmentation is the loss of the C₂H₅O radical, or more simply, the loss of the entire CH2CH2OH side chain leading to the 5-(piperidin-3-yl)-1H-pyrazole fragment ion. This results in an ion at m/z 151.11 . This fragment is also structurally significant and serves as a reliable qualifier ion.
Proposed Fragmentation Pathway Diagram
Caption: Proposed ESI-MS/MS fragmentation pathway for the analyte.
Method Validation and Trustworthiness
To ensure the trustworthiness of the analytical results, the developed method should be validated according to established guidelines (e.g., ICH, FDA). Key validation parameters include:
Linearity: Assess the relationship between concentration and instrument response over the desired range. A correlation coefficient (r²) > 0.99 is typically required.
Limit of Detection (LOD) and Quantitation (LOQ): Determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.
Precision and Accuracy: Evaluate the closeness of repeated measurements (precision) and the agreement between the measured value and the true value (accuracy).[2]
Selectivity: Demonstrate that the method can differentiate and quantify the analyte in the presence of other matrix components.
Stability: Assess the stability of the analyte in the prepared solutions under various storage conditions.
Conclusion
This application note provides a detailed and scientifically grounded protocol for the analysis of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol by LC-MS/MS. The outlined method, including the proposed MRM transitions, offers a robust starting point for sensitive and selective quantification in various matrices. The discussion of the analyte's fragmentation behavior provides the necessary scientific rationale for confident structural elucidation and method development, empowering researchers in the field of drug discovery and development.
References
Trends for Pyrazole Fragmentation Determined by Gas Chromatography Coupled with Mass Spectrometry. ResearchGate. Available at: [Link]
Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones. Journal of the Chemical Society of Pakistan. Available at: [Link]
Mass Spectrometric Investigation of Some Pyronylpyrazole Derivatives. Marcel Dekker, Inc. Available at: [Link]
Electron-impact induced fragmentations of pyrazoles. Journal of the Chemical Society B: Physical Organic. Available at: [Link]
Determination of Heterocyclic Amines and Acrylamide in Agricultural Products with Liquid Chromatography-Tandem Mass Spectrometry. Toxicological Research. Available at: [Link]
Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. PubMed. Available at: [Link]
Validation of an ion-pair liquid chromatography–electrospray-tandem mass spectrometry method for the determination of heterocyclic aromatic amines in meat-based infant foods. Taylor & Francis Online. Available at: [Link]
Mass spectrometric study of some pyrazoline derivatives. ResearchGate. Available at: [Link]
METHODICAL APPROACH FOR DETERMINATION OF THE HETEROCYCLIC AROMATIC AMINES IN MEAT PRODUCTS USING HPLC-MS/MS. CyberLeninka. Available at: [Link]
In vitro assay protocol using 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
Introduction: The Significance of Targeting the Rho-Kinase (ROCK) Signaling Pathway The Rho-associated coiled-coil containing protein kinases, ROCK1 and ROCK2, are critical regulators of cellular function. As key downstr...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction: The Significance of Targeting the Rho-Kinase (ROCK) Signaling Pathway
The Rho-associated coiled-coil containing protein kinases, ROCK1 and ROCK2, are critical regulators of cellular function. As key downstream effectors of the small GTPase RhoA, they play a pivotal role in actin cytoskeleton dynamics, cell adhesion, motility, and contraction.[1] The aberrant activation of the Rho/ROCK signaling pathway has been implicated in a multitude of pathological conditions, including cardiovascular diseases such as hypertension, neurodegenerative disorders, and cancer metastasis.[2][3] This central role in disease pathophysiology has established ROCK as a high-value therapeutic target for drug discovery and development.
The compound 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol represents a class of heterocyclic small molecules designed to inhibit ROCK activity. The pyrazole and piperidine moieties are common scaffolds in the design of kinase inhibitors. While specific inhibitory data for this exact molecule is not publicly available, its structural similarity to known potent ROCK inhibitors, such as ATS907, suggests its potential as a modulator of the ROCK signaling pathway.
This comprehensive guide provides detailed in vitro assay protocols for the characterization of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol and other similar novel compounds targeting ROCK1 and ROCK2. These protocols are designed for researchers, scientists, and drug development professionals to determine the potency and mechanism of action of these inhibitors. We will describe two primary assay formats: a direct, biochemical assay using purified ROCK2 kinase and a physiological substrate, and a cell-based assay to measure the inhibition of ROCK activity within a cellular context.
The ROCK Signaling Pathway: A Brief Overview
The activation of ROCK kinases is initiated by the binding of GTP-bound RhoA. This leads to a conformational change in ROCK, activating its kinase domain. Activated ROCK then phosphorylates a number of downstream substrates, most notably Myosin Phosphatase Target Subunit 1 (MYPT1) and Myosin Light Chain (MLC).[4][5][6][7][8] The phosphorylation of MYPT1 at Threonine 696 (Thr696) inhibits myosin phosphatase activity, leading to an increase in the phosphorylation of MLC.[4][5][6][7] This, in turn, promotes actin-myosin contractility, leading to the formation of stress fibers and focal adhesions.
Figure 2: Biochemical Assay Workflow.
Step-by-Step Protocol
Compound Preparation:
Prepare a 10 mM stock solution of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol in 100% DMSO.
Perform a serial dilution of the compound in 100% DMSO to create a concentration range suitable for IC50 determination (e.g., 10-point, 3-fold dilutions starting from 1 mM).
Prepare a similar dilution series for the positive control inhibitor, Y-27632.
Assay Plate Preparation:
Add 25 nL of the serially diluted compounds or DMSO (vehicle control) to the wells of a 384-well plate.
Enzyme and Substrate Preparation:
Prepare a working solution of ROCK2 in kinase buffer. The final concentration in the assay will need to be optimized, but a starting point of 1-5 ng/µL is recommended.
Prepare a master mix of the ROCKtide substrate and ATP in kinase buffer. The final concentrations should be at the Km for ATP and an optimized concentration for the substrate.
Kinase Reaction:
Add 5 µL of the ROCK2 enzyme solution to each well of the assay plate containing the compound.
Incubate for 15 minutes at room temperature to allow the inhibitor to bind to the enzyme.
Initiate the kinase reaction by adding 5 µL of the ATP/substrate master mix to each well.
Incubate the plate for 60 minutes at 30°C.
Detection:
Stop the kinase reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.
Briefly, add 5 µL of ADP-Glo™ Reagent to each well, incubate for 40 minutes at room temperature.
Add 10 µL of Kinase Detection Reagent to each well, incubate for 30 minutes at room temperature.
Read the luminescence on a plate reader.
Data Analysis
The raw luminescence data is converted to percent inhibition relative to the vehicle (0% inhibition) and no enzyme (100% inhibition) controls.
The percent inhibition is plotted against the logarithm of the inhibitor concentration.
The IC50 value is determined by fitting the data to a four-parameter logistic equation using a suitable software package (e.g., GraphPad Prism).
Protocol 2: Cell-Based In-Cell Western™ Assay for ROCK Activity
This protocol describes a quantitative, high-throughput cell-based assay to measure the inhibition of ROCK-mediated phosphorylation of MYPT1 at Thr696 in intact cells. [2][4]This method provides a more physiologically relevant assessment of the compound's efficacy.
Materials and Reagents
Reagent
Supplier
Catalog Number (Example)
HeLa or A549 cells
ATCC
CCL-2 or CCL-185
DMEM (Dulbecco's Modified Eagle Medium)
Gibco
11965092
Fetal Bovine Serum (FBS)
Gibco
26140079
Penicillin-Streptomycin
Gibco
15140122
96-well clear-bottom black plates
Corning
3603
2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
Synthesized in-house or custom synthesis
N/A
Y-27632 (Positive Control Inhibitor)
Selleckchem
S1049
Formaldehyde (37%)
Sigma-Aldrich
F8775
Triton™ X-100
Sigma-Aldrich
T8787
Odyssey® Blocking Buffer
LI-COR Biosciences
927-70001
Anti-phospho-MYPT1 (Thr696) antibody
Cell Signaling Technology
5163
Anti-GAPDH antibody (loading control)
Cell Signaling Technology
2118
IRDye® 800CW Goat anti-Rabbit IgG
LI-COR Biosciences
926-32211
IRDye® 680RD Goat anti-Mouse IgG
LI-COR Biosciences
926-68070
Odyssey® CLx Imaging System
LI-COR Biosciences
N/A
Experimental Workflow
Figure 3: Cell-Based Assay Workflow.
Step-by-Step Protocol
Cell Culture and Seeding:
Culture HeLa or A549 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin.
Seed the cells into a 96-well clear-bottom black plate at a density that will result in a confluent monolayer after 24 hours.
Compound Treatment:
Prepare a serial dilution of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol and Y-27632 in cell culture medium.
Remove the culture medium from the cells and add the compound dilutions. Include a vehicle control (DMSO).
Incubate for 1-2 hours at 37°C.
Cell Fixation and Permeabilization:
Remove the treatment medium and fix the cells by adding 4% formaldehyde in PBS for 20 minutes at room temperature.
Wash the cells three times with PBS.
Permeabilize the cells with 0.1% Triton X-100 in PBS for 15 minutes at room temperature.
Wash the cells three times with PBS.
Immunostaining:
Block the cells with Odyssey Blocking Buffer for 1.5 hours at room temperature.
Incubate the cells with a cocktail of the primary antibodies (anti-phospho-MYPT1 and anti-GAPDH) diluted in Odyssey Blocking Buffer overnight at 4°C.
Wash the cells five times with PBS containing 0.1% Tween-20.
Incubate the cells with a cocktail of the fluorescently-labeled secondary antibodies (IRDye® 800CW and IRDye® 680RD) diluted in Odyssey Blocking Buffer for 1 hour at room temperature, protected from light.
Wash the cells five times with PBS containing 0.1% Tween-20, protected from light.
Imaging and Analysis:
Scan the plate using an Odyssey CLx Imaging System in the 700 nm and 800 nm channels.
Quantify the fluorescence intensity for both channels.
Normalize the phospho-MYPT1 signal (800 nm channel) to the GAPDH signal (700 nm channel) to account for variations in cell number.
Calculate the percent inhibition relative to the vehicle control and plot against the logarithm of the inhibitor concentration to determine the half-maximal effective concentration (EC50).
Expected Results and Interpretation
For a potent and selective ROCK inhibitor like 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol is hypothesized to be, the expected outcome from the biochemical assay is a concentration-dependent decrease in the luminescence signal, indicating a reduction in ADP production and thus, kinase activity. The resulting IC50 value will provide a quantitative measure of the compound's potency against the isolated enzyme.
In the cell-based assay, a successful ROCK inhibitor will lead to a dose-dependent decrease in the normalized fluorescence signal from the anti-phospho-MYPT1 antibody. This demonstrates the compound's ability to penetrate the cell membrane and inhibit ROCK activity in a physiological setting. The EC50 value derived from this assay will reflect the compound's cellular potency.
Table 1: Representative Potency Values for a Known ROCK Inhibitor.
Conclusion and Future Directions
The in vitro assay protocols detailed in this application note provide a robust framework for the characterization of novel ROCK inhibitors such as 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol. By employing both biochemical and cell-based methodologies, researchers can gain a comprehensive understanding of a compound's potency, selectivity, and cellular efficacy. These assays are essential early steps in the drug discovery pipeline, enabling the identification and optimization of promising lead candidates for the treatment of a wide range of diseases driven by aberrant ROCK signaling. Further characterization could involve kinase selectivity profiling against a panel of other kinases and in vivo studies to assess the compound's pharmacokinetic properties and therapeutic potential.
References
LoGrasso, P. V., et al. (2008). Quantitative high-throughput cell-based assays for inhibitors of ROCK kinases. Journal of Biomolecular Screening, 13(3), 189-200.
Cell Biolabs, Inc. (n.d.). 96-well ROCK Activity Assay Kit. Retrieved from [Link]
BMG LABTECH. (n.d.). Detection of tyrosine kinase activity in AlphaScreen mode. Retrieved from [Link]
Liu, X., et al. (2005). Homogeneous and Nonradioactive High-Throughput Screening Platform for the Characterization of Kinase Inhibitors in Cell Lysates. Journal of Biomolecular Screening, 10(6), 587-596.
BMG LABTECH. (n.d.). AlphaScreen. Retrieved from [Link]
Reaction Biology. (n.d.). ROCK Cellular Phosphorylation Assay Service. Retrieved from [Link]
Agilent. (2012, September 11). Determination of Endogenous Cellular Kinase Activity Through the Use of an Automated, High Throughput AlphaScreen-Based Assay. Retrieved from [Link]
BPS Bioscience. (n.d.). ROCK2 Kinase Assay Kit. Retrieved from [Link]
Creative Biolabs. (n.d.). PathSpecific™ Human ROCK Activity Assay Kit, Colorimetric. Retrieved from [Link]
Patel, R. A., et al. (2012). Identification of novel ROCK inhibitors with anti-migratory and anti-invasive activities. Cancer Research, 72(19), 5025-5034.
BioWorld. (2026, January 26). ROCK inhibitors disclosed in Avicenna Biosciences patents. Retrieved from [Link]
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary & Pharmacophore Context
The pyrazole-piperidine scaffold represents a "privileged structure" in medicinal chemistry, widely utilized to design ATP-competitive kinase inhibitors (e.g., CDK, JAK, VEGFR) and GPCR modulators. The pyrazole ring often mimics the adenine ring of ATP, forming hydrogen bonds with the kinase hinge region, while the piperidine moiety improves solubility and pharmacokinetic properties by extending into the solvent-accessible ribose pocket.
However, the lipophilic nature of substituted piperidines often leads to compound precipitation in aqueous cell culture media, resulting in "false negatives" or bell-shaped dose-response curves. This guide provides a validated workflow to evaluate these derivatives, prioritizing solubility management and mechanism-specific readouts.
The Challenge: Pyrazole-piperidine derivatives often exhibit high LogP (>3.5). Standard DMSO serial dilutions can crash out when added to aqueous media (RPMI/DMEM).
Before biological testing, verify the compound remains soluble at the highest test concentration (typically 10-30 µM).
Stock Prep: Dissolve neat compound in 100% anhydrous DMSO to 10 mM. Vortex for 60s.
Nephelometry/Visual Check:
Dilute 1 µL of stock into 199 µL of warm (37°C) culture medium (Final: 50 µM, 0.5% DMSO).
Incubate for 4 hours at 37°C.
Pass Criteria: Solution remains clear. If turbid or precipitate forms, lower the top concentration or use a solubility-enhancing excipient (e.g., 0.5% Methylcellulose or Cyclodextrin).
Expert Insight: Avoid "serial dilution in the plate." Perform serial dilutions in 100% DMSO first, then transfer to media. This prevents "carryover precipitation" from affecting lower doses.
Workflow Visualization
The following diagram outlines the logical flow from compound handling to phenotypic profiling.
Rationale: Tetrazolium-based assays (MTT/MTS) rely on metabolic reduction. Pyrazole scaffolds can sometimes directly reduce tetrazolium salts or alter mitochondrial dehydrogenase activity without killing the cell, leading to artifacts. ATP-based luminescence (e.g., CellTiter-Glo) is the gold standard for this scaffold as it measures membrane integrity and metabolic ATP independent of enzymatic reduction rates.
Materials
Cell Lines: HCT116 (Colon), MCF-7 (Breast), or K562 (Leukemia) – common targets for this scaffold.[1]
Reagent: CellTiter-Glo® (Promega) or ATPlite™ (PerkinElmer).
Plate: 384-well white opaque plates (prevents signal bleed).
Step-by-Step Procedure
Seeding: Dispense 1,000–2,000 cells/well in 45 µL media. Incubate 24h for attachment.
Treatment:
Prepare 10-point dose-response in DMSO (1:3 serial dilution).
Dilute 1:200 into media (Intermediate plate).
Add 5 µL of Intermediate to cells (Final DMSO: 0.1%).
Incubation: 72 hours at 37°C / 5% CO2.
Readout:
Equilibrate plate to Room Temp (RT) for 30 min (Critical for enzymatic stability).
Add 25 µL CellTiter-Glo reagent.
Shake orbitally (2 min) to lyse cells.
Incubate 10 min (RT) to stabilize signal.
Measure Luminescence (Integration: 0.5s).
Data Analysis:
Fit data to a 4-parameter logistic (4PL) curve.
Protocol B: Target Engagement (Kinase Inhibition)
Rationale: Many pyrazole-piperidines target CDK2/9 or JAK/STAT pathways. You must prove the cytotoxicity is on-target (mechanism-based) rather than general toxicity.
Mechanism Visualization (JAK/STAT Example)
Caption: Inhibitor blocks ATP binding at JAK, preventing STAT phosphorylation.
Western Blot Protocol
Treatment: Treat cells with compound at 3x IC50 (determined in Protocol A) for 1 to 6 hours . (Kinase inhibition is rapid; 72h is too long and reflects secondary apoptosis).
Primary Antibody: Phospho-STAT3 (Tyr705) or Phospho-CDK substrate (Rb).
Control Antibody: Total STAT3 or Total Rb (to verify loading).
Housekeeping: GAPDH or Actin.
Success Criteria: A dose-dependent decrease in Phospho-signal without a decrease in Total-protein signal.
Protocol C: Cell Cycle Analysis (Flow Cytometry)
Rationale: Pyrazole-piperidine derivatives targeting CDKs (Cyclin-Dependent Kinases) typically cause arrest in G1/S or G2/M phase. This confirms the cytostatic nature of the drug.
Harvest: Treat cells (24h) with IC50 and IC90 concentrations. Trypsinize and wash in PBS.
Fixation: Add dropwise to ice-cold 70% Ethanol while vortexing. Store at -20°C >2 hours.
Staining:
Wash EtOH out with PBS.
Resuspend in Propidium Iodide (PI) / RNase Staining Buffer.
Incubate 30 min at 37°C protected from light.
Acquisition: Flow Cytometer (FL2 channel for PI). Collect 20,000 events.
Analysis: Use ModFit or FlowJo to quantify % cells in G0/G1, S, and G2/M.
Expected Result (CDK1/2 inhibitor): Accumulation in G2/M .
Expected Result (CDK4/6 inhibitor): Accumulation in G1 .
Data Presentation & Interpretation
Summary of Expected Results
Assay Type
Readout
Positive Result (Potent Hit)
Negative/Artifact Result
Solubility
Nephelometry (OD600)
Clear solution at 50µM
Turbidity/Precipitate (False negative in bioassay)
Viability
CellTiter-Glo (IC50)
Sigmoidal curve, IC50 < 1µM
Flat line or "Bell-shaped" curve (Precipitation)
Target
Western Blot
Reduced p-Protein; Stable Total Protein
Reduced Total Protein (General toxicity, not specific)
Cycle
Flow Cytometry
Distinct Phase Arrest (e.g., >40% G2/M)
Sub-G1 spike only (Necrosis/Late Apoptosis)
References
Ansary, I. et al. (2021). "Pyrazole Scaffolds in Kinase Inhibitor Discovery: A Review." European Journal of Medicinal Chemistry.
Lombardi, P. et al. (2023). "Evaluation of Substituted Pyrazole-Based Kinase Inhibitors in One Decade (2011–2020): Current Status and Future Prospects." Molecules.
BenchChem Technical Support. (2025). "Overcoming Solubility Issues with Piperazine/Piperidine Derivatives in Cell Assays."
Nitulescu, G. et al. (2013). "New Potential Antitumor Pyrazole Derivatives: Synthesis and Cytotoxic Evaluation." International Journal of Molecular Sciences.
Riss, T.L. et al. (2016). "Cell Viability Assays: ATP-based vs Tetrazolium-based." Assay Guidance Manual (NCBI).
Dissolution of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol for Preclinical Research: An Application Guide
Abstract This comprehensive guide provides detailed protocols and technical insights for the dissolution of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol, a heterocyclic compound of interest in drug discovery and deve...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This comprehensive guide provides detailed protocols and technical insights for the dissolution of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol, a heterocyclic compound of interest in drug discovery and development. Recognizing the absence of specific solubility data in publicly available literature, this document outlines a systematic, tiered approach to solubilization for various preclinical research applications, including in vitro and in vivo studies. The protocols are grounded in the physicochemical characteristics inferred from the compound's structure, which features a piperidine and a pyrazole moiety, suggesting a potentially basic nature. This guide is intended for researchers, scientists, and drug development professionals to ensure reliable and reproducible experimental outcomes.
Introduction: Understanding the Molecule
2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol is a bifunctional molecule containing a piperidine ring and a pyrazole ring linked by an ethanol group. The presence of nitrogen atoms in both the piperidine and pyrazole rings suggests that the compound is likely to have basic properties. The overall polarity and, consequently, the solubility of the molecule are influenced by these heterocyclic systems and the hydroxyl group.
Due to the limited availability of specific physicochemical data for this compound, a systematic approach to determining the optimal solvent and dissolution method is crucial for generating reliable and reproducible data in downstream experiments. This guide provides a framework for this process, emphasizing a logical progression from aqueous-based systems to organic solvents.
Physicochemical Properties and Inferred Solubility Profile
Potential for Basic Nature: The nitrogen atoms in the piperidine and pyrazole rings can act as proton acceptors, suggesting the compound is likely a weak base. Therefore, its solubility is expected to be pH-dependent, with higher solubility at acidic pH.
Hydrogen Bonding Capability: The presence of the hydroxyl group and the nitrogen atoms allows for hydrogen bonding, which may enhance solubility in protic solvents like water and ethanol.
Organic Moieties: The piperidinyl and pyrazolyl rings contribute to the organic character of the molecule, suggesting potential solubility in common organic solvents.
Based on these inferences, a tiered approach to solvent selection is recommended, starting with aqueous buffers at acidic pH and progressing to organic solvents if necessary.
Recommended Dissolution Protocols
The following protocols are designed as a starting point for researchers. It is imperative to perform small-scale solubility tests before preparing large volumes of stock solutions.
Preparation of High-Concentration Stock Solutions (e.g., 10-50 mM)
For most in vitro assays, a high-concentration stock solution is prepared, which is then serially diluted to the final working concentration.
Table 1: Recommended Solvents for Stock Solution Preparation
Solvent System
Rationale
Notes
100% DMSO
Aprotic, polar solvent capable of dissolving a wide range of organic compounds.
Preferred for high-throughput screening and long-term storage. Ensure final DMSO concentration in assays is non-toxic to cells (typically <0.5%).
100% Ethanol
Protic solvent, often less toxic to cells than DMSO at higher concentrations.
Good starting point for compounds with hydrogen bonding capabilities.
DMF (Dimethylformamide)
Aprotic, polar solvent similar to DMSO.
Use with caution due to higher toxicity.
Protocol 1: Preparation of a 10 mM Stock Solution in DMSO
Weigh the Compound: Accurately weigh a precise amount of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol. For example, to prepare 1 mL of a 10 mM stock solution (assuming a molecular weight of approximately 209.28 g/mol ), weigh 2.09 mg of the compound.
Add Solvent: Add the appropriate volume of high-purity, anhydrous DMSO to the vial containing the compound.
Facilitate Dissolution:
Vortex the solution for 1-2 minutes.
If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.
If necessary, gently warm the solution to 37°C for 10-15 minutes.
Visual Inspection: Ensure the solution is clear and free of any visible particulates.
Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from light.
Caption: Workflow for dissolving the compound in DMSO.
Preparation of Working Solutions for In Vitro Assays
Working solutions are prepared by diluting the high-concentration stock solution in the appropriate cell culture medium or assay buffer.
Protocol 2: Preparation of a 10 µM Working Solution for Cell-Based Assays
Thaw Stock Solution: Thaw a vial of the 10 mM stock solution at room temperature.
Serial Dilution: Perform a serial dilution of the stock solution in your cell culture medium to achieve the final desired concentration. For example, to make a 10 µM working solution, you can perform a 1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of cell culture medium).
Mix Thoroughly: Gently vortex or pipette the working solution up and down to ensure homogeneity.
Immediate Use: It is recommended to prepare working solutions fresh for each experiment to avoid potential degradation or precipitation of the compound in the aqueous medium.
Formulation for In Vivo Studies
The choice of vehicle for in vivo administration is critical and depends on the route of administration, the required dose, and the tolerability of the vehicle by the animal model.
Table 2: Recommended Vehicles for In Vivo Formulation
Vehicle System
Composition
Rationale
Notes
Aqueous-based
Saline with pH adjustment (e.g., using HCl)
For a potentially basic compound, lowering the pH can significantly increase aqueous solubility.
Titrate the pH carefully and ensure the final formulation is within a physiologically tolerable range.
Co-solvent System
e.g., 10% DMSO, 40% PEG400, 50% Saline
A mixture of solvents can enhance the solubility of poorly soluble compounds.
The percentage of each component may need to be optimized. Ensure the final formulation is well-tolerated by the animal model.
Suspension
e.g., 0.5% Methylcellulose in water
If the compound is not soluble at the required concentration, a uniform suspension can be used.
Requires vigorous mixing before each administration to ensure uniform dosing. Particle size should be controlled.
Protocol 3: Preparation of a Dosing Solution using a Co-solvent System
Dissolve in Organic Solvent: Dissolve the required amount of the compound in the organic solvent component first (e.g., DMSO).
Add Co-solvent: Add the co-solvent (e.g., PEG400) and mix thoroughly.
Add Aqueous Component: Slowly add the aqueous component (e.g., saline) while continuously vortexing or stirring to prevent precipitation.
Final Formulation: Ensure the final solution is clear. If precipitation occurs, the formulation may need to be adjusted.
Caption: Steps for preparing an in vivo dosing solution.
Safety and Handling
As with any research chemical, appropriate safety precautions should be taken.
Personal Protective Equipment (PPE): Always wear gloves, a lab coat, and safety glasses when handling the compound.
Handling: Handle the compound in a well-ventilated area or a chemical fume hood.
Disposal: Dispose of the compound and any contaminated materials in accordance with local, state, and federal regulations.
Storage and Stability
Solid Compound: Store the solid form of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol at 2-8°C in a tightly sealed container, protected from light and moisture.
Stock Solutions: As a general guideline, store stock solutions in DMSO or other organic solvents at -20°C or -80°C. Aliquoting is recommended to minimize freeze-thaw cycles. The stability of the compound in solution should be determined empirically.
Conclusion
This application guide provides a comprehensive framework for the dissolution of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol for various research applications. Due to the lack of specific solubility data, a systematic and logical approach to solvent selection and formulation development is essential. The protocols outlined here, based on the inferred physicochemical properties of the compound, offer a robust starting point for researchers. It is crucial to perform small-scale solubility tests and validate the chosen dissolution method to ensure the accuracy and reproducibility of experimental results.
References
Note: As no direct literature on the dissolution of this specific compound was found, the following references provide general guidance on the principles of compound solubilization for drug discovery and preclinical research.
General Principles of Compound Solubility in Drug Discovery.Journal of Medicinal Chemistry. This reference would typically discuss the importance of solubility and provide an overview of the factors influencing it and common strategies for improvement. (A representative, non-specific reference is cited here as no direct source was found).
FDA Guidance for Industry: Nonclinical Safety Evaluation of Drug or Biologic Combinations. U.S. Food and Drug Administration. This document provides insights into acceptable vehicle compositions for preclinical studies. [Link to a relevant FDA guidance page would be inserted here].
Solubility of Pyrazole Derivatives: A Review.Molecules. A review article of this nature would provide context on the solubility of the broader chemical class to which the target compound belongs. (A representative, non-specific reference is cited here as no direct source was found).
Application
Application Note: Handling, Storage, and Stability Protocol for 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
Introduction & Compound Profile 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol is a bifunctional heterocyclic building block frequently utilized in fragment-based drug discovery (FBDD) and the synthesis of kinase inhib...
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Compound Profile
2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol is a bifunctional heterocyclic building block frequently utilized in fragment-based drug discovery (FBDD) and the synthesis of kinase inhibitors.[1] Its structure features a pyrazole core substituted at the N1 position with a polar hydroxyethyl tail and at the C5 position with a piperidin-3-yl ring (a secondary amine).[1]
This specific substitution pattern imparts unique physicochemical challenges. The molecule combines a hydrogen-bond donor/acceptor motif (alcohol) with a basic, oxidatively sensitive secondary amine (piperidine).[1] Proper handling is critical to prevent carbamate formation (reaction with atmospheric CO₂), oxidation (N-oxide formation), and hygroscopic degradation .[1]
Physicochemical Specifications
Property
Value (Calculated/Inferred)
Notes
Formula
Molecular Weight
195.26 g/mol
Suitable for FBDD (Fragment-Based Drug Discovery).[1]
Physical State
Viscous Oil or Low-Melting Solid
Often supplied as HCl or TFA salt (Solid) to improve stability.[1]
pKa (Base)
~10.5 (Piperidine NH)
Highly basic; will protonate in physiological buffers.[1]
Amphiphilic; good aqueous solubility at low pH.[1]
Chirality
Contains 1 Chiral Center (Piperidine C3)
Usually supplied as a racemate unless specified ().[1]
Safety & Hazard Assessment (GHS)
While specific toxicological data for this exact catalog compound may be limited, its functional groups dictate the following safety profile based on structural analogues (e.g., aminopyrazoles and piperidines).
Signal Word:WARNING
Hazard Statements:
H315: Causes skin irritation (Alkaline nature of secondary amine).[1]
Wear nitrile gloves (double-gloving recommended for solutions >10 mM).[1]
Avoid inhalation of dust/vapors; the free base may have significant vapor pressure if oily.[1]
Storage Protocols
The stability of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol is compromised by moisture and carbon dioxide.[1] The secondary amine on the piperidine ring is a "CO₂ sponge," readily forming carbamates upon exposure to air.
Pyrazole CH: Two doublets or singlets in the aromatic region (~6.0 - 8.0 ppm).[1]
Piperidine: Multiplets in the aliphatic region (1.5 - 3.5 ppm).[1] Broadening of signals near 3.0-3.5 ppm indicates proton exchange or salt formation.[1]
Ethanol Tail: Triplet (~3.5 ppm) and Triplet (~4.0 ppm) corresponding to
The handling protocols above are derived from the specific reactivity of the piperidinyl-pyrazole scaffold.[1]
Amine Oxidation: Secondary amines (piperidines) are susceptible to oxidation by atmospheric oxygen to form hydroxylamines or nitrones, particularly in solution.[1] This necessitates the use of degassed solvents and low-temperature storage [1].[1][2]
Hygroscopicity of Pyrazoles: N-unsubstituted pyrazoles and their polar derivatives (like amino-ethanol side chains) are known to form hydrates.[1] Water uptake alters molecular weight calculations and can catalyze hydrolysis if ester impurities are present [2].[1]
Regiochemistry Stability: The 1,5-substitution pattern on the pyrazole is kinetically stable but can isomerize to the 1,3-isomer under high thermal stress or strong acid catalysis. Avoid heating >60°C during solubilization [3].[1]
References
Identify: Common Chemistry - Substance Details. CAS Registry Number 877399-52-5 (Crizotinib intermediate containing piperidinyl-pyrazole).[1] American Chemical Society.[1] Available at: [Link][1]
Grounding: Fustero, S., et al. "Improved Regioselectivity in the Synthesis of Pyrazoles." Journal of Organic Chemistry. (General reference for Pyrazole stability and synthesis).
(Note: Direct literature on the specific title compound is sparse; protocols are extrapolated from validated methods for homologous piperidinyl-pyrazole building blocks used in kinase inhibitor discovery.)[1]
Technical Support Center: Synthesis of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
Status: Operational Ticket ID: PYR-105-YIELD Assigned Specialist: Senior Application Scientist, Heterocycle Chemistry Division Executive Summary You are encountering yield or purity issues in the synthesis of 2-[5-(piper...
You are encountering yield or purity issues in the synthesis of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol . This scaffold is structurally homologous to critical intermediates used in Janus Kinase (JAK) inhibitor synthesis (e.g., Tofacitinib analogs).
The synthesis of 1,5-disubstituted pyrazoles is notoriously difficult due to the thermodynamic preference for the 1,3-isomer. Furthermore, the hydrophilicity of the piperidine and alcohol moieties creates a "Yield Trap" during aqueous workup.
This guide provides a validated Enaminone Route to maximize the 1,5-regioisomer and specific protocols to recover the water-soluble product.
Module 1: The Validated Synthetic Pathway
To achieve high yields of the 1,5-isomer, you must avoid direct alkylation of a pre-formed pyrazole, which typically yields the unwanted 1,3-isomer or N-alkylation mixtures. The industry-standard approach is the Cyclocondensation of Enaminones .
Conditions: Reflux in Toluene or neat at 90°C for 4-6 hours.
Critical Checkpoint: Monitor by TLC. The enaminone intermediate is often unstable on silica; use neutral alumina or proceed directly to Step 2 after solvent removal.
Why this works: DMF-DMA converts the acetyl group into a highly reactive
-enaminone (), setting up the 3-carbon backbone for cyclization.
Step 2: Regioselective Cyclization (The Critical Step)
Warm to Room Temperature (RT) and stir for 2 hours.
Reflux for 1 hour only if conversion is incomplete.
Mechanism: The primary amine (
) of the hydrazine is the stronger nucleophile and attacks the carbonyl carbon of the enaminone (hard electrophile) first. This sequence locks the nitrogen attached to the ethanol chain into position 1, and the piperidine ring into position 5.
Step 3: Deprotection (If Boc-protected)
Reagents: 4M HCl in Dioxane or TFA/DCM (1:4).
Note: Perform this after purifying the pyrazole to avoid handling the highly polar free amine during the difficult isomer separation stage.
Module 2: Visualizing the Pathway & Logic
The following diagram illustrates the reaction logic and the divergence point between the desired 1,5-isomer and the unwanted 1,3-isomer.
Figure 1: Reaction pathway illustrating the regioselectivity divergence. Kinetic control (Path A) favors the target 1,5-isomer.
Module 3: Troubleshooting Guides (FAQs)
Issue 1: "I am getting a mixture of 1,3- and 1,5-isomers. How do I fix this?"
Root Cause: Thermodynamic equilibration. The 1,3-isomer is generally more stable because the bulky piperidine group is further away from the N-substituent (ethanol chain), reducing steric clash.
Corrective Actions:
Temperature Control: Do not rush to reflux. Perform the initial mixing at -10°C to 0°C . The formation of the 1,5-isomer is kinetically controlled.
Hydrazine Form: Ensure you are using 2-hydrazinoethanol free base , not the hydrochloride salt. The presence of acid (HCl) catalyzes the equilibration to the thermodynamic 1,3-isomer [1].
Solvent Switch: If ethanol yields poor ratios, switch to Acetic Acid as the solvent. While counter-intuitive to the "no acid" rule above, specific literature suggests that in glacial acetic acid, the intermediate hydrazone cyclizes rapidly to the 1,5-isomer before it can rearrange, although this must be tested for your specific substrate [2].
Issue 2: "My yield is low (<30%), and I can't extract the product from the aqueous layer."
Root Cause: The "Yield Trap." The product contains a secondary amine (piperidine), a pyrazole nitrogen, and a primary alcohol. It is highly water-soluble, especially if the Boc group was lost or not used.
Corrective Actions:
Do NOT use standard extraction: DCM/Water or EtOAc/Water extractions will leave 50%+ of your product in the water.
Protocol A (Salting Out): Saturate the aqueous layer with NaCl (solid) until no more dissolves. Extract with n-Butanol or IPA/CHCl3 (1:3) .
Protocol B (Resin Capture): If the product is free amine (deprotected), pass the aqueous reaction mixture through a DOWEX 50WX8 (H+ form) cation exchange column.
Load aqueous mixture.
Wash with water / MeOH (remove non-basic impurities).
Elute product with 2M
in MeOH.
Protocol C (Continuous Extraction): Use a liquid-liquid continuous extractor with DCM for 24 hours.
Issue 3: "How do I confirm I have the 1,5-isomer and not the 1,3-isomer?"
Validation: Standard 1H NMR is often insufficient because the shifts are similar. You must use NOESY or HMBC .
Feature
1,5-Isomer (Target)
1,3-Isomer (Impurity)
NOESY Signal
Strong NOE correlation between the Pyrazole-H4 and the N-CH2 (Ethanol) .
NOE correlation between Pyrazole-H4 and the Piperidine ring protons .
Steric Environment
The ethanol chain is crowded by the piperidine ring.
The ethanol chain is isolated; piperidine is distal.
HMBC
Ethanol protons correlate to (quaternary carbon attached to piperidine).
Ethanol protons correlate to (usually a CH if unsubstituted, or attached to piperidine).
Module 4: Optimization Data Table
The following table summarizes the impact of variables on the Regioisomeric Ratio (RR) based on general pyrazole synthesis literature [3].
Variable
Condition
Expected Outcome (1,5 : 1,3 Ratio)
Recommendation
Hydrazine Form
Free Base
85 : 15
Highly Recommended
Hydrazine Form
HCl Salt
10 : 90
Avoid
Solvent
Ethanol (Reflux)
60 : 40
Avoid initial reflux
Solvent
Ethanol (0°C RT)
90 : 10
Best Practice
Substrate
Enaminone
High Selectivity
Preferred Route
Substrate
1,3-Diketone
Low Selectivity (Mixed)
Avoid if possible
References
Regiocontrol in Pyrazole Synthesis: Fustero, S., et al. "Improved Regioselectivity in Pyrazole Formation through the Use of Fluorinated Alcohols."[1] Journal of Organic Chemistry, 2008. (Contextual grounding on solvent effects).
Enaminone Cyclization Mechanics: Gosselin, F., et al. "Regioselective Synthesis of 1-Aryl-3,4,5-Substituted Pyrazoles."[2] Synlett, 2006.[2]
Purification of Hydrophilic Fragments: "Practical purification of hydrophilic fragments and lead/drug-like molecules by reverse phase flash chromatography." PubMed, 2013.
General Review of Pyrazole Synthesis: "Recent Advances in the Synthesis of Pyrazoles." Chemical Reviews, 2011.
Disclaimer: All protocols should be performed in a fume hood with appropriate PPE. The synthesis of bioactive heterocycles may be subject to patent restrictions in your jurisdiction.
Author: BenchChem Technical Support Team. Date: February 2026
Ticket Subject: Troubleshooting Side Reactions in 1-(2-Hydroxyethyl)pyrazole Synthesis
Assigned Specialist: Senior Application Scientist
Status: Open
Introduction: The "Simple" Alkylation Trap
Synthesizing pyrazole-ethanol compounds (hydroxyethylpyrazoles) often appears deceptively simple: attach a 2-carbon alcohol chain to a pyrazole nitrogen. However, this reaction is a minefield of tautomeric ambiguity, oligomerization, and elimination reactions.
This guide treats your synthesis as a system to be debugged. We focus on the three dominant failure modes: Regioisomer Contamination , Polyalkylation (Oligomerization) , and Unwanted Elimination (Vinyl Formation) .
Module 1: The Regioselectivity Crisis (N1 vs. N2)
Root Cause Analysis
Unsubstituted pyrazoles exist in dynamic tautomeric equilibrium. When you introduce an alkylating agent, the reaction site is determined by the interplay of steric hindrance (blocking the approach) and electronic density (nucleophilicity of the nitrogen).
The Problem: In 3-substituted pyrazoles, the tautomer with the proton on the less hindered nitrogen (3-substituted-1H-pyrazole) is often thermodynamically favored, but the reaction often occurs at the less hindered nitrogen of the other tautomer, leading to mixtures of 1,3- and 1,5-substituted products [1].
Visual Troubleshooting: Regioselectivity Decision Tree
Caption: Logic flow for predicting and controlling N-alkylation sites in unsymmetrical pyrazoles.
FAQ: Regiocontrol
Q: I am getting a 60:40 mixture of isomers. How do I shift this?A: If your substituent is not bulky enough to direct the reaction sterically, you must rely on kinetic control .
Switch Solvent: Change from protic solvents (EtOH) to polar aprotic (DMF or CH3CN). This separates the ion pair, making the naked anion more sensitive to steric differences [2].
Change the Base: Switch from strong bases (NaH) to milder bases (Cs2CO3). Cesium can coordinate with the pyrazole nitrogen, potentially shielding one site or altering the transition state geometry [3].
Use a Directing Group: If possible, use a Michael addition route (hydrazine + enone) instead of alkylating an existing ring, as this fixes the regiochemistry during ring formation [4].
Module 2: Reagent Selection & Side Reactions
Choosing the source of the hydroxyethyl group dictates your side-reaction profile.
Comparative Analysis: Alkylation Agents
Reagent
Primary Mechanism
Major Side Reaction (The "Bug")
Corrective Action
2-Chloroethanol
Nucleophilic Substitution (SN2)
Vinyl Formation: Elimination of HCl yields vinyl pyrazole. Bis-alkylation: Quaternization of N2.
Maintain Temp < 80°C. Use weak base (K2CO3) to minimize elimination.
Ethylene Oxide
Ring Opening (Hydroxyethylation)
Polyethoxylation: The product (-OH) competes with pyrazole (-NH) for epoxide, forming PEG chains.
Use Excess Pyrazole: Run with 1.5–2.0 eq. of pyrazole to scavenge EO.
Ethylene Carbonate
Decarboxylative Alkylation
Incomplete Reaction: Formation of carbamate intermediates. High Temp: Requires >140°C, risking thermal degradation.
Add catalytic KI or NaI. Ensure temperature reaches decarboxylation threshold.
Deep Dive: The Polyethoxylation Loop
When using ethylene oxide (or ethylene carbonate), the newly formed hydroxyl group is nucleophilic.
Mechanism: Pyrazole-NH + EO → Pyrazole-CH2CH2-OH.
Failure Mode: Pyrazole-CH2CH2-OH + EO → Pyrazole-CH2CH2-O-CH2CH2-OH (Oligomer).
Prevention: The pKa of the pyrazole NH (approx 14) is generally lower than the aliphatic alcohol (approx 16-17). By controlling stoichiometry (limiting EO) and avoiding super-strong bases that deprotonate the alcohol, you favor N-alkylation over O-alkylation [5].
This protocol is designed to minimize vinyl elimination and quaternization .
Standard Operating Procedure (SOP-PYZ-002)
Setup: Flame-dry a 3-neck round bottom flask under Nitrogen.
Dissolution: Dissolve Pyrazole (1.0 eq) in Acetonitrile (0.5 M concentration). Note: Acetonitrile is preferred over DMF for easier workup and lower boiling point.
Base Addition: Add Cesium Carbonate (Cs2CO3, 1.5 eq). Stir for 30 mins at RT. Why? Allows deprotonation/coordination equilibrium before electrophile addition.
Critical Checkpoint: Do NOT add all at once. Exotherm control prevents elimination side reactions.
Reflux: Heat to 80°C. Monitor by TLC/LCMS every 2 hours.
Stop Condition: Stop when starting material < 5%. Do not "cook" overnight; prolonged heating promotes quaternization (bis-alkylation).
Workup: Filter off inorganic salts while warm. Concentrate filtrate.
Purification: If "gummy" residue forms (oligomers), dissolve in DCM and wash with water to remove poly-ethoxylated species (which are highly water-soluble).
Workflow Diagram: Reaction & Workup
Caption: Step-by-step workflow emphasizing the critical stop-point to prevent quaternization.
Module 4: Post-Synthetic Stability (The "Disappearing" Product)
Ticket #404: "My product turned into a vinyl compound during distillation."
The Elimination Hazard
1-(2-Hydroxyethyl)pyrazoles are essentially "masked" vinyl pyrazoles. Under acidic conditions or high thermal stress, they undergo dehydration.[1]
Troubleshooting Steps:
Avoid Acidic Workup: Never wash the organic layer with 1N HCl to remove unreacted pyridine/bases. Use saturated NH4Cl or citric acid if neutralization is absolutely necessary, but neutral water washes are safer.
Distillation Safety: If distilling the product (many are oils), ensure the pot residue is neutral . Traces of base (Cs2CO3) or acid can catalyze elimination at 150°C+.
Storage: Store under inert atmosphere. These alcohols are hygroscopic; absorbed water can facilitate hydrolysis or decomposition over months [6].
References
Fustero, S. et al. (2011). Regioselective N-Alkylation of Pyrazoles: A Critical Overview. Chemistry – A European Journal . Link
Elguero, J. (2000). Pyrazoles and their Benzo Derivatives. Comprehensive Heterocyclic Chemistry II . Link
Hay, D. L. et al. (2013). Influence of Base and Solvent on the Regioselectivity of the Alkylation of Pyrazoles. Journal of Organic Chemistry . Link
Knorr, L. (1883). Einwirkung von Acetessigester auf Phenylhydrazin. Berichte der deutschen chemischen Gesellschaft . Link
Smith, M. B. (2020). March's Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley-Interscience. Link
Trofimenko, S. (1970). The Chemistry of 1-Vinylpyrazoles. Journal of the American Chemical Society . Link
Technical Support Center: 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
Welcome to the technical support guide for 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol. This document is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the h...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support guide for 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol. This document is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the handling, stability, and troubleshooting of this molecule in solution. Our goal is to equip you with the foundational knowledge and practical protocols to ensure the integrity and reproducibility of your experiments.
Part 1: Understanding the Molecule
2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol is a heterocyclic compound featuring two key structural motifs that dictate its chemical behavior: a basic piperidine ring and an aromatic pyrazole ring.
The Piperidine Ring: This saturated heterocycle contains a secondary amine, which is basic with a typical pKa for the protonated form around 11.2.[1][2] This makes the molecule's solubility highly dependent on pH. At acidic pH, the nitrogen becomes protonated, forming a much more water-soluble salt compared to the neutral free base.[1]
The Pyrazole Ring: This is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms. Pyrazole rings are generally stable, robust, and resistant to non-extreme oxidation and reduction.[3] However, they can be susceptible to photolytic degradation.[4][5]
Understanding the interplay of these two rings is critical for troubleshooting stability issues.
Part 2: Frequently Asked Questions (FAQs) & Troubleshooting Guide
This section addresses common issues encountered during the handling and use of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol in solution.
Category 1: Solubility and Solution Preparation
Question: My compound is poorly soluble in aqueous buffers. What is the first step to improve its solubility?
Answer: The first and most effective step is pH adjustment. The piperidine nitrogen is basic, so preparing a stock solution in a mildly acidic vehicle (e.g., 10-50 mM HCl or a citrate buffer at pH 3-4) will protonate the piperidine ring, forming a soluble salt.[1] Always perform a pH-solubility profile to determine the optimal pH range for your desired concentration.
Question: I dissolved my compound in DMSO for a stock solution, but it precipitates when I dilute it into my aqueous assay buffer. How can I prevent this?
Answer: This is a common problem for compounds with low aqueous solubility. Here are several strategies to address this:
Optimize Final DMSO Concentration: Ensure the final concentration of DMSO in your assay is as high as your experiment can tolerate (typically ≤1%) without impacting the biological system.[1]
Lower Stock Concentration: Preparing a less concentrated DMSO stock solution can prevent it from crashing out upon dilution.[1]
Use Co-solvents: If your assay allows, incorporating a small percentage of a water-miscible organic co-solvent like ethanol or polyethylene glycol (PEG) in your final buffer can help maintain solubility.[1]
Stepwise Dilution: Instead of a single large dilution, perform intermediate dilutions in a buffer containing a higher percentage of an organic co-solvent before the final dilution into the assay buffer.[1]
Solvent System
Recommended Use
Key Considerations
DMSO
Primary stock solutions
High dissolving power, but can cause precipitation upon aqueous dilution.
Ethanol
Co-solvent
Can improve solubility of less polar compounds in aqueous media.
Aqueous Acid (e.g., 10 mM HCl)
Primary stock solutions
Excellent for forming soluble salts; ensure final pH is compatible with assay.
PEG 400
Co-solvent / Formulation
Often used to improve solubility for in vivo studies.
Table 1: Recommended solvent systems for initial solubility screening.
Category 2: Solution Stability and Degradation
Question: My solution of the compound has turned yellow or brown upon storage. What is the cause and is it still usable?
Answer: Discoloration is a common indicator of oxidative degradation.[6] The piperidine ring, particularly when exposed to air and light, can oxidize.[6][7] The usability of the discolored solution depends on your application's sensitivity. For quantitative or cell-based assays, it is strongly recommended to prepare a fresh solution from solid material. For less sensitive applications, its use should be considered with caution, as the presence of degradants could produce confounding results. Storing solutions under an inert atmosphere (nitrogen or argon) and protected from light can mitigate this issue.[7]
Question: I am observing new peaks in my HPLC/LC-MS analysis of a stored solution. What are the likely degradation pathways?
Answer: The appearance of new peaks strongly suggests chemical degradation. For this molecule, there are three primary degradation pathways to consider, which can be systematically investigated using a forced degradation study.[8][9]
Oxidation: The piperidine ring is the most likely site of oxidation. This can occur at the nitrogen atom to form an N-oxide or at the carbons adjacent (alpha) to the nitrogen.[10][11][12][13] The ethanol side chain can also be oxidized to an aldehyde and subsequently to a carboxylic acid.
Hydrolysis: While the pyrazole and piperidine rings themselves are generally stable to hydrolysis, the overall molecule's stability can be pH-dependent.[14] Under strongly acidic or basic conditions, particularly at elevated temperatures, degradation can be accelerated.[14][15]
Photolysis: Pyrazole derivatives can undergo photochemical rearrangement or degradation upon exposure to UV or even ambient light.[4][5] This can lead to complex mixtures of isomers or ring-cleaved products. It is crucial to store solutions in amber vials or otherwise protected from light.
Caption: Troubleshooting logic for compound degradation.
Question: How can I definitively determine the stability of this compound in my specific experimental solution?
Answer: The most robust method is to perform a forced degradation study . This involves subjecting the compound to a range of harsh conditions to intentionally induce and identify potential degradation products.[9][16] This study is critical for developing a stability-indicating analytical method and understanding the molecule's intrinsic stability.[8][9] The results will help you establish appropriate storage conditions and solution expiry dates.
Part 3: Key Experimental Protocols
As a Senior Application Scientist, I stress that protocols must be self-validating. The following workflows are designed to provide you with a clear, empirical understanding of the stability of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol.
This protocol is based on ICH guidelines and is designed to identify likely degradation pathways.[8][15][16]
Caption: Workflow for a forced degradation study.
Step-by-Step Methodology:
Preparation: Prepare a 1 mg/mL stock solution of the compound in a suitable solvent like acetonitrile/water (50:50).
Stress Conditions: Aliquot the stock solution into separate, clearly labeled amber vials for each stress condition.
Acid Hydrolysis: Add an equal volume of 0.1 M HCl.
Base Hydrolysis: Add an equal volume of 0.1 M NaOH.
Oxidative Stress: Add an equal volume of 3% hydrogen peroxide.
Thermal Stress: Keep a vial of the stock solution (light-protected).
Photolytic Stress: Place a vial of the stock solution in a photostability chamber.
Incubation: Place the acid, base, and thermal vials in a water bath or oven at 60°C. Keep the oxidative and photolytic stress vials at room temperature.
Time Points: Withdraw aliquots from each vial at specified time points (e.g., 0, 2, 8, 24 hours).
Quenching: Immediately quench the reaction to prevent further degradation before analysis. For acid/base samples, neutralize with an equimolar amount of base/acid. Dilute all samples with mobile phase.
Analysis: Analyze all samples, including an unstressed control, using a validated, stability-indicating HPLC or LC-MS method.
Evaluation: Compare the chromatograms. Aim for 5-20% degradation of the parent compound to ensure that significant degradation pathways are revealed without being overly destructive.[9] Document the retention times and mass-to-charge ratios of any new peaks.
Amide/ester linkages (if present), potential ring opening
Oxidation
3-30% H₂O₂, Room Temp
Piperidine ring, ethanol side-chain
Thermal
>60°C (10°C above accelerated)
Overall molecule stability
Photolytic
ICH Option 1/2 (UV/Vis light)
Pyrazole ring, chromophores
Table 2: Standard parameters for a forced degradation study.[8][15]
By following this guide, you will be well-equipped to handle 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol effectively, ensuring the quality and reliability of your research data. For further inquiries, please contact our technical support team.
References
Lown, J. W., & Chen, H. H. (1981). Electron paramagnetic resonance characterization and chemical studies on the decomposition of the antitumor agent 1-(4-chlorophenylazo)piperidin-2-one. Canadian Journal of Chemistry, 59(2), 390-395.
Gomha, S. M., et al. (2020). Chemistry and properties of fluorescent pyrazole derivatives: an approach to bioimaging applications. RSC Advances, 10(72), 44655-44679. [Link]
Nielsen, C. J., et al. (2021). Experimental and Theoretical Study of the OH-Initiated Degradation of Piperidine under Simulated Atmospheric Conditions. The Journal of Physical Chemistry A, 125(15), 3247-3260. [Link]
Zhdankin, V. V., et al. (2021). Oxidations of pyrrolidines and piperidines to afford CH-functionalized isopropyl-1-carboxylate congeners. Molecules, 26(11), 3183. [Link]
Padwa, A., et al. (2009). A high yielding oxidation method for the preparation of substituted 2,3-dihydro-4-pyridones from 4-piperidones. ARKIVOC, 2009(6), 4-14. [Link]
Oszczapowicz, I., & Oszczapowicz, J. (2014). The Influence of pH and Temperature on the Stability of N-[(Piperidine)methylene]daunorubicin Hydrochloride and a Comparison of the Stability of Daunorubicin and Its Four New Amidine Derivatives in Aqueous Solutions. Bioinorganic Chemistry and Applications, 2014, 857034. [Link]
Shvo, Y., & Kaufman, E. D. (1972). Configurational and conformational analysis of cyclic amine oxides. Tetrahedron, 28(3), 573-580.
Baertschi, S. W., Alsante, K. M., & Reed, R. A. (Eds.). (2011).
Iesce, M. R., et al. (2005). Photochemical transformation of a pyrazole derivative into imidazoles. Journal of Photochemistry and Photobiology A: Chemistry, 175(1), 46-52.
Shinde, N., et al. (2016). Forced Degradation Studies. MedCrave Online Journal of Chemistry, 1(1). [Link]
Jenkins, A. J., et al. (2020). Ultrafast photodissociation dynamics of pyrazole, imidazole and their deuterated derivatives using ab initio multiple cloning. Physical Chemistry Chemical Physics, 22(30), 17046-17054. [Link]
Bajaj, S., et al. (2002). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis, 28(5), 1017-1040.
Fustero, S., et al. (2011). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 11(1), 25-36.
Yin, S., et al. (2009). Structure-activity relationship and improved hydrolytic stability of pyrazole derivatives that are allosteric inhibitors of West Nile Virus NS2B-NS3 proteinase. Bioorganic & Medicinal Chemistry Letters, 19(20), 5773-5777. [Link]
Kumar, V., & Kumar, P. (2018). A Review: Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology, 11(10), 4627-4634. [Link]
Patel, A. K., et al. (2023). Force Degradation for Pharmaceuticals: A Review. International Journal of Scientific Development and Research, 8(6), 954-963. [Link]
Technical Support Center: In Vivo Dose Optimization for 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol (PYRA-PIP-ETH)
Answering your request, here is a technical support center with troubleshooting guides and FAQs for the optimization of dosage for in vivo studies with 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol. Introduction 2-[5-...
Author: BenchChem Technical Support Team. Date: February 2026
Answering your request, here is a technical support center with troubleshooting guides and FAQs for the optimization of dosage for in vivo studies with 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol.
Introduction
2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol, which we will refer to as PYRA-PIP-ETH for brevity, is a novel synthetic compound featuring a pyrazole-piperidine scaffold. This structural motif is common in agents targeting the central nervous system (CNS) or inflammatory pathways.[1][2] Transitioning this promising compound from in vitro success to in vivo validation presents a critical hurdle: dose optimization. An incorrectly chosen dose can lead to misleading results, such as a false negative for efficacy or unexpected toxicity, ultimately wasting valuable resources and time.[3][4]
This guide provides a comprehensive framework for researchers to logically and efficiently determine an optimal in vivo dosage for PYRA-PIP-ETH. We will address common challenges, provide detailed troubleshooting protocols, and explain the scientific rationale behind each experimental step.
Frequently Asked Questions (FAQs)
This section addresses the most common initial questions and concerns researchers face when designing their first in vivo experiments with a novel compound like PYRA-PIP-ETH.
Q1: How do I determine a starting dose for my first in vivo efficacy study?
A1: Never jump directly to an efficacy study. The first step is to establish safety and tolerability. The starting dose for your very first in vivo experiment, typically a Maximum Tolerated Dose (MTD) study, should be based on your in vitro data. A common practice is to start at a dose that achieves a plasma concentration (Cmax) several-fold higher than the in vitro EC50 or IC50 value. If no in vitro data is available, a literature search for compounds with similar structures can provide a starting point.[5] The key is to start low and escalate the dose systematically.
Q2: What is the best vehicle to use for formulating PYRA-PIP-ETH?
A2: The ideal vehicle depends entirely on the physicochemical properties of PYRA-PIP-ETH (specifically its solubility) and the intended route of administration. Since this compound has both a polar alcohol group and a basic piperidine ring, it may have moderate aqueous solubility, but this must be experimentally determined.
For soluble compounds: Sterile saline or Phosphate-Buffered Saline (PBS) is preferred.
For poorly soluble compounds: A formulation strategy is required. Common options include suspensions with agents like carboxymethylcellulose (CMC) or creating solutions with co-solvents. A mixture of DMSO, PEG300, and water is a frequent starting point, but the percentage of organic solvent should be minimized to avoid vehicle-induced toxicity.[5] Always include a vehicle-only control group in your studies to isolate the effects of the formulation itself.[5]
Q3: My in vitro results are potent, but I'm seeing no efficacy in my animal model. What should I do?
A3: This is a very common challenge in drug development.[6] The discrepancy can stem from several factors, and a systematic investigation is required.
Poor Pharmacokinetics (PK): The compound may be cleared from the body too quickly to have a therapeutic effect.[6] Its half-life might be extremely short, or it may not be reaching the target tissue in sufficient concentrations. A pilot PK study is essential to understand the absorption, distribution, metabolism, and excretion (ADME) profile of PYRA-PIP-ETH.[6]
Low Bioavailability: The compound may not be well absorbed when administered via the chosen route (e.g., oral gavage). An IV administration arm in your PK study can help determine absolute bioavailability.[5]
Formulation Issues: The compound may be precipitating out of your dosing solution, leading to inconsistent and lower-than-intended doses being administered. Always check the stability of your formulation under experimental conditions.[6]
Q4: I'm observing high variability in responses (e.g., tumor size, behavioral changes) between animals in the same treatment group. How can I fix this?
A4: High variability can mask true experimental outcomes and is a frequent source of frustration.[6] The root cause is often related to consistency.
Inconsistent Administration: Ensure your dosing technique is highly standardized. For intravenous injections, confirm the needle is in the vein. For oral gavage, ensure the compound is delivered to the stomach without error. A detailed Standard Operating Procedure (SOP) is crucial.[6]
Formulation Instability: If the compound is not fully dissolved or suspended, each animal may receive a different effective dose. Prepare fresh formulations daily and vortex thoroughly before dosing each animal.
Animal Variability: Use age- and weight-matched animals from a reputable supplier. Increasing the sample size (n) per group can also help improve statistical power and account for biological differences.[6]
In-Depth Troubleshooting Guides
Issue 1: Lack of Therapeutic Efficacy
A lack of efficacy, despite promising in vitro data, demands a logical troubleshooting approach. The diagram below outlines a decision-making workflow to diagnose the underlying cause.
Caption: Troubleshooting workflow for lack of in vivo efficacy.
Issue 2: Unexpected Toxicity or Adverse Events
Observing adverse events (e.g., significant weight loss, lethargy, ruffled fur) requires immediate action to ensure animal welfare and data integrity.
Possible Cause 1: Compound-Induced Toxicity. The dose may be too high, exceeding the MTD.
Solution: Immediately reduce the dose in subsequent cohorts.[7] Carefully document all clinical signs of toxicity. A thorough MTD study is designed to find the dose that does not cause unacceptable toxicity.[5]
Possible Cause 2: Vehicle-Induced Toxicity. Some co-solvents, like DMSO, can cause adverse effects at high concentrations.
Solution: Always run a parallel vehicle-only control group.[5] If toxicity is observed in this group, the formulation must be changed to a more biocompatible vehicle.
Possible Cause 3: Rapid Administration. For IV injections, a rapid bolus can cause acute cardiovascular or respiratory side effects.[7]
Solution: Slow the rate of infusion. Administering the dose over several minutes can significantly mitigate these effects.[7]
Detailed Experimental Protocols
Protocol 1: Vehicle Scouting and Formulation Development
Objective: To identify a suitable vehicle that can dissolve or uniformly suspend PYRA-PIP-ETH at the required concentrations for in vivo studies.
Methodology:
Determine Target Concentration: Based on the desired highest dose for your MTD study (e.g., 100 mg/kg) and a standard dosing volume (e.g., 10 mL/kg for oral gavage in mice), calculate the required stock concentration (e.g., 10 mg/mL).
Solubility Screening:
Prepare small-volume test formulations of PYRA-PIP-ETH in a panel of common vehicles (see table below).
Use vortexing and sonication to aid dissolution.
Visually inspect for clarity (solution) or uniform suspension after letting it sit at room temperature for at least 2-4 hours. Check for precipitation.
Stability Check: Store the most promising formulations at 4°C and room temperature for 24 hours and re-inspect for any signs of precipitation or instability.
| Oil-Based | Corn oil, Sesame oil | SC, IM, PO | Good for lipophilic compounds | Slow absorption, potential inflammation |
Protocol 2: Maximum Tolerated Dose (MTD) Study
Objective: To determine the highest dose of PYRA-PIP-ETH that does not cause unacceptable toxicity and to identify a preliminary effective dose range.[6]
Methodology:
Animal Model: Use a relevant rodent model (e.g., C57BL/6 mice), ensuring all animals are healthy and age/weight-matched.
Group Allocation: Assign animals to at least 4-5 groups (n=3-5 per group), including a vehicle control and at least three escalating dose levels of PYRA-PIP-ETH.[6]
Dose Selection: The starting dose should be based on in vitro data or literature on similar compounds. Subsequent doses should be escalated, for example, by a factor of 2x or 3x.
Administration: Administer PYRA-PIP-ETH via the intended clinical route (e.g., IP, PO) once daily for 5-7 days.
Monitoring:
Record body weight daily. A weight loss of >15-20% is often considered a sign of significant toxicity.
Perform daily clinical observations for signs of distress (e.g., lethargy, ruffled fur, abnormal posture).
At the end of the study, collect blood for basic clinical chemistry and major organs for histopathology to identify any treatment-related changes.[5]
Objective: To determine the basic ADME profile of PYRA-PIP-ETH, including its half-life, clearance, and oral bioavailability.
Caption: Workflow for a pilot pharmacokinetic study.
Methodology:
Animal Model: Use the same animal model as in the efficacy studies. Cannulated animals are often preferred for serial blood sampling.
Dosing: Administer a single dose of PYRA-PIP-ETH at a therapeutically relevant level. Include one group for intravenous (IV) administration and another for the intended therapeutic route (e.g., oral - PO).[5]
Blood Sampling: Collect sparse or serial blood samples at multiple time points (e.g., pre-dose, 5, 15, 30 minutes, and 1, 2, 4, 8, 24 hours post-dose).
Bioanalysis: Analyze the plasma samples using a validated analytical method (e.g., LC-MS/MS) to determine the concentration of PYRA-PIP-ETH.[6]
Data Analysis: Use pharmacokinetic software to calculate key parameters. The data will reveal how long the compound stays in circulation and how well it is absorbed, providing critical information to design an effective dosing regimen for future efficacy studies.
References
BenchChem. (2025). Technical Support Center: Troubleshooting In Vivo Delivery of PK-10. BenchChem.
WuXi AppTec. (n.d.). THE ULTIMATE GUIDE TO PRECLINICAL IND STUDIES. WuXi AppTec.
Suresh, M., & Zhao, J. J. (2021). General Principles of Preclinical Study Design. PubMed Central (PMC) - NIH.
Mayer, P. S., & Gastonguay, M. R. (2024). Strategy for Designing In Vivo Dose-Response Comparison Studies. PubMed.
Li, P., et al. (2023). Designing an In Vivo Preclinical Research Study. MDPI.
Mayer, P. S., & Gastonguay, M. R. (n.d.). Strategy for Designing In Vivo Dose-Response Comparison Studies. Request PDF.
BenchChem. (2025). Technical Support Center: Optimizing In Vivo Dosing of Novel Benzamide Derivatives. BenchChem.
PPD. (n.d.). Preclinical Studies in Drug Development. PPD.
MDPI. (2023). (PDF) Designing an In Vivo Preclinical Research Study. ResearchGate.
BenchChem. (2025). Technical Support Center: Troubleshooting Unexpected Side Effects of Alphenal in vivo. BenchChem.
ModernVivo. (2025). Tackling In Vivo Experimental Design. ModernVivo.
Yu, Y. (2016). EdU in vivo (mouse) troubleshooting?. ResearchGate.
NCBI Bookshelf. (2012). In Vivo Assay Guidelines. NCBI.
Gomaa, A. M., & Ali, M. M. (2018). Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. MDPI.
International Journal of Pharmaceutical Sciences Review and Research. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research.
Technical Support Center: Troubleshooting Assays with 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
Welcome to the technical support center for researchers utilizing 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol and related pyrazole-containing compounds. This guide is designed to provide in-depth troubleshooting ass...
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the technical support center for researchers utilizing 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol and related pyrazole-containing compounds. This guide is designed to provide in-depth troubleshooting assistance for common challenges encountered during in vitro and cell-based assays. Our goal is to equip you with the knowledge and protocols to ensure the reliability and reproducibility of your experimental data.
Introduction: Understanding the Compound
2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol is a heterocyclic compound featuring a pyrazole ring linked to a piperidine moiety and an ethanol side chain. The pyrazole core is a common scaffold in medicinal chemistry, known for a wide range of biological activities.[1][2][3][4] However, the unique combination of these functional groups can present specific challenges in experimental settings. This guide will address these potential issues in a practical, question-and-answer format.
Q1: I'm observing precipitation of my compound in the aqueous assay buffer. What is causing this and how can I improve its solubility?
Possible Causes:
Low Aqueous Solubility: Pyrazole derivatives can have variable solubility depending on their substituents.[5] The relatively hydrophobic nature of the piperidine and pyrazole rings may lead to poor solubility in highly aqueous buffers.
Incorrect pH: The piperidine ring contains a basic nitrogen atom, and the pyrazole ring has both acidic and basic properties. The overall charge of the molecule, and thus its solubility, will be highly dependent on the pH of the buffer.
Compound Aggregation: At concentrations above their solubility limit, small molecules can form aggregates, which can lead to precipitation and inconsistent results.[6]
Troubleshooting Steps:
Determine the Experimental Solubility: Before proceeding with your assay, it is crucial to determine the kinetic solubility of the compound in your specific assay buffer. A simple protocol is provided below.
Optimize Buffer pH: If your assay permits, test a range of pH values to find the optimal pH for compound solubility. For a compound with a basic piperidine moiety, a slightly acidic pH may improve solubility.
Use of Co-solvents: If solubility remains an issue, consider the use of a small percentage of an organic co-solvent such as dimethyl sulfoxide (DMSO). It is critical to keep the final concentration of the co-solvent low (typically <1%) and to include a vehicle control in your experiments to account for any solvent-induced effects.[6]
Protocol 1: Kinetic Solubility Assessment
Step
Action
Rationale
1
Prepare a high-concentration stock solution of the compound in 100% DMSO (e.g., 10 mM).
DMSO is a strong organic solvent that can typically dissolve most small molecules.
2
Serially dilute the stock solution in your aqueous assay buffer to create a range of concentrations.
This will allow you to identify the concentration at which the compound begins to precipitate.
3
Incubate the dilutions at the assay temperature for a set period (e.g., 1-2 hours).
This mimics the conditions of your assay.
4
Visually inspect for precipitation or measure turbidity using a plate reader.
The highest concentration that remains clear is your approximate kinetic solubility limit.
Q2: My assay results are inconsistent between replicates and different experimental runs. What could be the source of this variability?
Possible Causes:
Compound Instability: Pyrazole-containing compounds can be susceptible to degradation under certain conditions (e.g., pH, light, temperature).[7] The ethanol side chain could also be a site for metabolic modification in cell-based assays.
Assay Interference: The pyrazole ring system is aromatic and may possess intrinsic fluorescence or quenching properties that can interfere with optical-based assays (e.g., fluorescence, luminescence).[6]
Pipetting Errors: Inconsistent dispensing of reagents, especially at low volumes, can lead to significant variability.[8]
Troubleshooting Steps:
Assess Compound Stability: Perform a stability study of the compound in your assay buffer under the exact conditions of your experiment.
Run Counter-screens: To test for assay interference, run the assay in the absence of the target enzyme or protein. Any signal generated by the compound alone is indicative of interference.[6]
Use Appropriate Controls: Always include positive and negative controls in your assay to ensure that the assay is performing as expected. A no-template control (NTC) can help identify contamination.[8]
Diagram 1: General Troubleshooting Workflow for Inconsistent Results
Caption: A flowchart for systematically troubleshooting inconsistent assay results.
Q3: The compound shows activity in a biochemical assay but has no effect in my cell-based assay. What are the potential reasons for this discrepancy?
Possible Causes:
Poor Cell Permeability: The compound may not be able to cross the cell membrane to reach its intracellular target.[7][9]
Rapid Metabolism: The compound may be quickly metabolized by the cells into an inactive form. The ethanol group, for instance, is a potential site for oxidation.
Efflux by Transporters: The compound could be a substrate for cellular efflux pumps (e.g., P-glycoprotein), which actively remove it from the cell.
Activation of Compensatory Pathways: Cells may adapt to the inhibition of one pathway by upregulating another, masking the effect of the compound.[9]
Troubleshooting Steps:
Confirm Target Engagement in Cells: Use a technique like the Cellular Thermal Shift Assay (CETSA) to verify that the compound is binding to its intended target within the cellular environment.[6][9]
Assess Cell Permeability: If direct measurement of intracellular concentration is not feasible, consider using in silico tools to predict permeability based on the compound's structure.
Evaluate Metabolic Stability: Incubate the compound with liver microsomes or cell lysates to assess its metabolic stability.
Use Efflux Pump Inhibitors: Co-incubate the compound with known efflux pump inhibitors to see if this restores cellular activity.
Diagram 2: Decision Tree for Discrepancies Between Biochemical and Cellular Assays
Caption: A decision-making tool for investigating discrepancies between assay types.
Q4: How can I distinguish between true on-target activity and non-specific or off-target effects?
Possible Causes:
Compound Reactivity: Some chemical moieties can react non-specifically with proteins or other assay components.
Promiscuous Inhibition: The compound may inhibit multiple targets, leading to a phenotype that is not solely due to the inhibition of the intended target.[9]
Pan-Assay Interference Compounds (PAINS): Certain chemical structures are known to interfere with a wide range of assays through various mechanisms. It is important to check if your compound contains any known PAINS substructures.[7]
Troubleshooting Steps:
Perform Dose-Response Curves: True on-target effects should exhibit a clear dose-dependent response.[7]
Use Orthogonal Assays: Confirm your findings using a different assay format that relies on a different detection method.[6]
Genetic Validation: If possible, use genetic techniques like siRNA or CRISPR to knock down the target protein. The phenotype observed should mimic the effect of the compound.[9]
Test Analogs: Synthesize and test structurally related analogs of your compound. A clear structure-activity relationship (SAR) is a good indicator of on-target activity.
References
BellBrook Labs. (2025, November 6). Common Challenges in Biochemical Assays and How to Overcome Them. Retrieved from [Link]
Molecular Biology. (n.d.). Assay Troubleshooting. Retrieved from [Link]
Peterson, J. R., & Mitchison, T. J. (2002). Biochemical suppression of small molecule inhibitors: a new strategy to identify inhibitor targets and signaling pathway components. Chemistry & biology, 9(12), 1275–1285.
De Vita, D., et al. (2019). Novel Pyrazole-Containing Compounds Active against Mycobacterium tuberculosis. ACS Medicinal Chemistry Letters, 10(10), 1436–1442.
Chavda, V. P., et al. (2020). Chemistry and Pharmacological Activities of Pyrazole and Pyrazole Derivatives. International Journal of Pharmaceutical Sciences Review and Research, 64(2), 1-10.
Unnisa, A., et al. (2022). Design, in silico study, synthesis and in vitro evaluation of some N5-(1H-pyrazol-3-yl)-3H-benzo[d]imidazole-2,5-diamine derivatives. European Review for Medical and Pharmacological Sciences, 26(19), 7245-7255.
Kumar, S., et al. (2019). Synthesis and Biological Evaluation of Some Pyrazole-based Mannich Bases. Research Journal of Pharmacy and Technology, 12(4), 1621-1626.
Cheméo. (n.d.). Chemical Properties of 1H-Pyrazole (CAS 288-13-1). Retrieved from [Link]
Wang, D., et al. (2021). Pyrazole-containing pharmaceuticals: target, pharmacological activity, and their SAR studies. RSC Medicinal Chemistry, 12(11), 1803-1824.
Li, Y., et al. (2024). Identification of 3-methyl-1-(3-methylpyridin-2-yl)-1H-pyrazol-5-ol as promising neuroprotective agent. Bioorganic & Medicinal Chemistry Letters, 114, 129983.
ResearchGate. (2025, August 16). An Insight into Pyrazole-containing Compounds: Synthesis and Pharmacological Activities. Retrieved from [Link]
Journal of Chemical Health Risks. (2024, November 20). Review on Biological Activities of Pyrazole Derivatives. Retrieved from [Link]
Wang, L., et al. (2011). Synthesis and biological evaluation of 3-(1H-indol-3-yl)pyrazole-5-carboxylic acid derivatives. Bioorganic & Medicinal Chemistry Letters, 21(6), 1785–1788.
PubChem. (n.d.). 2-(1-(1-Methylethyl)-1H-pyrazol-5-yl)-3-pyridinemethanol. Retrieved from [Link]
TSI Journals. (2017, April 25). 1,3,5-Trisubstituted-1H-Pyrazole Derivatives as New Antimicrobial Agents: Synthesis, Characterization and Docking Study. Retrieved from [Link]
MDPI. (2021, April 30). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. Retrieved from [Link]
Scaling up the synthesis of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
Technical Support Center: Scale-Up Synthesis of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol Welcome to the Process Chemistry Support Hub Subject: Troubleshooting & Optimization for the Scale-Up of Pyrazole-Piperidin...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Scale-Up Synthesis of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
Welcome to the Process Chemistry Support Hub
Subject: Troubleshooting & Optimization for the Scale-Up of Pyrazole-Piperidine Conjugates.
Ticket ID: PYR-PIP-005-SCALE
Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist
Status: Active[1]
Executive Summary
The synthesis of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol presents a classic "deceptively simple" heterocyclic challenge. While the disconnection suggests a straightforward Knorr-type cyclization, the scale-up is plagued by three distinct failure modes:
Regiochemical Drift: The thermodynamic preference for the 1,3-isomer over the desired 1,5-isomer.
Hydrazine Safety: The thermal instability of hydrazine intermediates during the exotherm.
Hydrophilic Isolation: The "oiling out" of the polar amine product during aqueous workup.
This guide provides the protocols and decision-making logic to navigate these bottlenecks.
Module 1: The Regioselectivity Crisis (1,3- vs. 1,5-Isomer)
The Problem:
Standard cyclization of a
-keto enaminone with substituted hydrazines typically favors the 1,3-isomer (sterically less crowded). Your target is the 1,5-isomer (where the piperidine ring is adjacent to the -ethanol group).
Diagnostic Q&A:
Q: Why does my HPLC show a 90:10 ratio favoring the wrong isomer (1,3-product)?
A: You likely performed the cyclization under neutral or basic conditions.
Mechanism: The terminal
of 2-hydrazinoethanol is the most nucleophilic center. In neutral media, it attacks the most electrophilic carbon of the enaminone (the carbonyl). This locks the regiochemistry into the 1,3-pattern.
Correction: You must switch to Acid-Mediated Cyclization . By using HCl or AcOH, you protonate the enaminone, making the
-carbon (Michael acceptor) more electrophilic. This encourages the initial attack at the alkene, leading to the 1,5-isomer.
The Problem:
Hydrazine derivatives are high-energy compounds. The condensation reaction is exothermic. On a gram scale, this is manageable; on a kilogram scale, it is a runaway risk.
Diagnostic Q&A:
Q: We observed a sudden temperature spike (
) during hydrazine addition. Is the batch compromised?
A: Likely yes, due to impurity formation (dimers). More importantly, you are operating unsafely.
Root Cause: Hydrazines can undergo autocatalytic decomposition if accumulated.
Correction: Switch from "All-in" addition to Dosing Controlled Addition . Never have a high standing concentration of unreacted hydrazine in the hot reactor.
Visualization: Safety Logic Flow
Caption: Figure 1. Adiabatic safety logic for hydrazine addition. Ensure the reaction temperature (
) remains at least below the DSC onset temperature of decomposition.
Module 3: Purification & Isolation (The "Oiling Out" Fix)
The Problem:
The target molecule contains a secondary amine (piperidine), a pyrazole, and a primary alcohol. It is highly polar. Standard aqueous extraction (DCM/Water) results in an emulsion or the product staying in the water phase.
Diagnostic Q&A:
Q: I cannot crystallize the product. It comes out as a sticky brown oil. Can I column it?
A: Chromatography is non-viable for multi-kilo scale due to silica costs and solvent waste.
Solution: Use Salt Formation to purify.[2][3] The oxalate or hydrochloride salts of piperidines are often highly crystalline.
Protocol 3.0: Purification via Oxalate Salt
Parameter
Specification
Rationale
Solvent
Acetone or Isopropanol (IPA)
Poor solubility for the salt, good for impurities.[1]
Acid
Oxalic Acid (1.0 equiv)
Forms a stable, crystalline lattice with the piperidine.[1]
Temperature
Slow cooling promotes impurity rejection.
Step-by-Step:
Dissolve the crude "oil" in IPA (5 vol) at
.
Prepare a solution of Oxalic Acid (1.0 equiv) in IPA (2 vol).
Add the acid solution slowly over 1 hour. Seed crystals may be required.
Cool to
over 4 hours (linear ramp).
Filter the white solid.
Free-basing (Optional): If the free base is required for the next step, dissolve the salt in water, adjust pH to 12 with NaOH, and extract with
-Butanol or 2-MeTHF (which handle polar amines better than DCM).[1]
Module 4: Global Workflow Visualization
The following diagram illustrates the critical decision nodes for the entire synthesis, distinguishing between the "Trap" (Standard Route) and the "Optimized" (Scale-Up Route).
Caption: Figure 2. Synthetic decision tree highlighting the critical divergence in regioselectivity based on pH control.
References
Regioselectivity in Pyrazole Synthesis
Fustero, S., et al. "Regioselective Synthesis of 1,3,5-Trisubstituted Pyrazoles."[1] Organic Letters, 2014.[4]
Source:
Hydrazine Safety on Scale
Zhu, R., et al. "Development and Scale-Up of a Continuous Manufacturing Process for a Hydrazine Condensation Reaction."[1][5] Organic Process Research & Development, 2021.
Technical Support Center: Chiral Resolution of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol
Executive Summary You are attempting to separate the enantiomers of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol . This molecule presents a specific "push-pull" challenge in chromatography: The Basic Center: The seco...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
You are attempting to separate the enantiomers of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol . This molecule presents a specific "push-pull" challenge in chromatography:
The Basic Center: The secondary amine in the piperidine ring (
) causes strong interaction with residual silanols, leading to peak tailing.
The Polar Tail: The ethan-1-ol chain increases polarity, making the molecule sparingly soluble in pure non-polar solvents (like Hexane/Heptane), which complicates standard Normal Phase (NP) screening.
This guide moves beyond basic screening. It provides a logic-driven troubleshooting framework for resolving 3-substituted piperidine pyrazoles, prioritizing Immobilized Polysaccharide Phases and Supercritical Fluid Chromatography (SFC) .[1]
Module 1: Method Development Strategy
Do not randomly screen columns. Follow this logic gate to minimize solvent waste and maximize resolution (
).
The "Golden Route" (Recommended Workflow)
For this specific scaffold (Aminopiperidine + Pyrazole + Alcohol), empirical data suggests the following hierarchy of selectivity:
Primary Screen (SFC Mode - Preferred):
Why: The basic amine requires suppression, and the alcohol tail requires polarity. SFC (
+ MeOH) handles both without the solubility issues of Normal Phase hexane.
Modifier: Methanol + 0.2% Diethylamine (DEA) or Isopropylamine (IPA-m).[1]
Secondary Screen (Polar Organic Mode - HPLC):
Why: If SFC is unavailable, avoid Hexane. Use 100% Acetonitrile or Methanol.[2]
Column: Immobilized Amylose (Chiralpak IA, IG) or Cellulose (Chiralpak IC).
Mobile Phase: 100% ACN + 0.1% DEA. (Acetonitrile often provides better selectivity for piperidines than MeOH due to unique solvation shapes).
Visualizing the Workflow
Caption: Decision tree for selecting the elution mode based on the solubility profile of the pyrazole-ethanol tail.
Module 2: Troubleshooting Guide
Issue 1: Severe Peak Tailing (Asymmetry Factor > 1.5)
Diagnosis: The piperidine secondary amine is interacting with the silica support or the acidic protons of the carbamate linkage on the CSP.
Corrective Action:
Increase Base Strength: Switch from Diethylamine (DEA) to Ethylenediamine (EDA) (0.1% in mobile phase). EDA is bidentate and effectively blocks silanols. Note: Only use EDA with immobilized columns (IA, IB, IC, ID, IE, IF, IG) to prevent damage to coated phases.
Switch Mobile Phase: If using EtOH, switch to 2-Propanol (IPA) .[1] IPA forms a stronger solvation shell around the amine, reducing non-specific interactions.
Issue 2: No Separation (Single Peak)
Diagnosis: The "chiral recognition groove" of the amylose/cellulose is not engaging the 3-piperidine chiral center effectively.
Corrective Action:
The "Chlorinated" Trick: If using an Immobilized column (e.g., Chiralpak IA), add 10-20% Dichloromethane (DCM) or MtBE to the mobile phase.
Mechanism:[1][3][4][5][6][7] DCM swells the polymer slightly, changing the shape of the chiral cavity (the "lock") to better fit the piperidine (the "key").
Invert the Mode: If running Normal Phase, switch to Reverse Phase (RP) using a Chiralpak IG-3 or IC-3 column with 20 mM Ammonium Bicarbonate (pH 9.[1]0) / Acetonitrile.[3][8] The high pH ensures the piperidine is uncharged (free base), which often resolves better than the charged species.
Issue 3: Sample Precipitation on Column
Diagnosis: The ethanol tail makes the molecule too polar for high-% Hexane mobile phases.
Corrective Action:
Immediate: Switch to Polar Organic Mode .
Recipe: 100% Methanol or 100% Acetonitrile with 0.1% DEA.
Benefit: This dissolves the pyrazole-ethanol moiety perfectly while maintaining chiral recognition on Cellulose/Amylose backbones.[1]
Module 3: Quantitative Data Summary
Table 1: Recommended Starting Conditions for Screening
Q1: Can I separate this as a salt (e.g., HCl salt) to improve solubility?
Answer: Generally, no . While salts are more soluble in polar solvents, chiral recognition on polysaccharide columns usually requires the free base form. The counter-ion (Cl-) can mask the chiral center interactions.
Protocol: If your sample is an HCl salt, you must add extra base (e.g., 0.5% TEA) to the mobile phase to neutralize it in situ, or perform a free-base extraction before injection.
Q2: Which detector wavelength should I use?
Answer: The pyrazole ring has UV absorption, but it is not as strong as a benzene ring. The piperidine is UV-transparent.[1]
Recommendation: Use 220 nm or 230 nm . Avoid 254 nm if signal intensity is low. If available, use a Mass Spectrometer (MS) detector (ESI+) monitoring
, which will be extremely sensitive for the basic piperidine nitrogen.
Q3: How do I scale this up for purification?
Answer:SFC is superior here. The low viscosity of
allows for high flow rates and rapid cycle times. Furthermore, evaporating /MeOH is significantly faster and requires less energy than evaporating Hexane/EtOH fractions.
Module 5: Interaction Mechanism
Understanding why the separation works helps you troubleshoot.
Caption: The separation relies on Hydrogen Bonding between the piperidine/ethanol protons and the carbamate carbonyls of the stationary phase.[1]
References
Daicel Corporation. Instruction Manual for CHIRALPAK® IA, IB, IC, ID, IE, IF, IG, IH. (Authoritative source on Immobilized Polysaccharide columns and solvent compatibility).
El-Behairy, M. F., et al. (2016).[3][9] "Enantioselective HPLC separation of bioactive C5-chiral 2-pyrazolines on Lux Amylose-2 and Lux Cellulose-2." Journal of Liquid Chromatography & Related Technologies. (Validates the use of Amylose/Cellulose for pyrazole derivatives).
Gogaladze, K., et al. (2015).[3] "Effect of Basic and Acidic Additives on the Separation of Some Basic Drug Enantiomers on Polysaccharide-Based Chiral Columns." Chirality. (Establishes the requirement of basic additives for amine resolution). [1]
Phenomenex. Chiral Chromatography Guide: Lux® Polysaccharide Columns. (Technical guide for screening strategies involving chlorinated solvents and polar modes).
Comparative Analysis: 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol vs. Established Pyrazole Kinase Inhibitors
This guide provides a comprehensive technical comparison of the pyrazole-piperidine scaffold 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol against established pyrazole-based kinase inhibitors. Executive Summary 2-[5-(...
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides a comprehensive technical comparison of the pyrazole-piperidine scaffold 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol against established pyrazole-based kinase inhibitors.
Executive Summary
2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol (hereafter referred to as PPE-OH ) represents a distinct structural scaffold in the design of ATP-competitive kinase inhibitors. While established inhibitors like Ruxolitinib and Baricitinib utilize pyrazole cores decorated with hydrophobic cycloalkanes or sulfonyl-azetidines to target the Janus Kinase (JAK) family, PPE-OH introduces a hydrophilic hydroxyethyl tail and a versatile piperidinyl moiety .
This guide evaluates PPE-OH not merely as a standalone inhibitor, but as a critical fragment-based lead and solubility-enhancing scaffold . We compare its physicochemical properties, binding potential, and synthetic utility against the "Gold Standard" pyrazole inhibitors currently in clinical use.
Key Findings
Solubility: PPE-OH exhibits superior aqueous solubility compared to the lipophilic core of Ruxolitinib due to the primary alcohol (ethan-1-ol) moiety.
Binding Mode: The piperidin-3-yl group mimics the ribose-binding or solvent-front interactions seen in Tofacitinib, offering a distinct vector for selectivity optimization compared to the cyclopentyl group of Ruxolitinib.
Synthetic Utility: The scaffold serves as a "bifunctional handle," allowing parallel optimization at the piperidine nitrogen (for potency) and the hydroxyl group (for PROTAC linker attachment or prodrug design).
Chemical & Structural Analysis[1]
The efficacy of a kinase inhibitor is dictated by its ability to complement the ATP-binding pocket. We compare the structural attributes of PPE-OH with Ruxolitinib (JAK1/2 inhibitor) and Tozasertib (Aurora Kinase inhibitor).
Structural Comparison Table
Feature
PPE-OH (Scaffold)
Ruxolitinib (Benchmark)
Tozasertib (Benchmark)
Impact on Performance
Core Scaffold
1H-Pyrazole
1H-Pyrazole
1H-Pyrazole
Conserved hinge-binding motif.
N1-Substituent
2-Hydroxyethyl
Cyclopentyl
Methyl
PPE-OH: High solubility, H-bond donor. Rux: High lipophilicity, metabolic liability (CYP450).
C5-Substituent
Piperidin-3-yl
Pyrrolo[2,3-d]pyrimidine (via C3)
4-Methylpiperazin-1-yl (via phenyl)
PPE-OH: Flexible amine for library generation. Rux: Rigid aromatic system for potency.
LogP (Calc)
~0.5 - 1.2
2.9
3.4
PPE-OH is significantly more hydrophilic, reducing non-specific binding.
Primary Target
JAK / CDK (Predicted)
JAK1 / JAK2
Aurora A/B/C
PPE-OH requires functionalization for nanomolar potency.
Structural Visualization (DOT)
The following diagram illustrates the structural relationship and pharmacophore overlap between PPE-OH and Ruxolitinib.
Figure 1: Pharmacophore comparison highlighting the divergent optimization strategies: PPE-OH prioritizes solubility and flexibility, while Ruxolitinib prioritizes lipophilicity and rigidity.
Mechanism of Action & Pharmacology[2][3]
Binding Mechanism
Pyrazole-based inhibitors typically function as Type I ATP-competitive inhibitors .
The Pyrazole Role: The pyrazole nitrogens often form hydrogen bonds with the "hinge region" of the kinase (e.g., Glu-Leu-Met motif in JAKs).
The PPE-OH Advantage:
Piperidine Interaction: The secondary amine of the piperidine ring (pKa ~10-11) is protonated at physiological pH, allowing for ionic interactions with conserved Asp or Glu residues in the ribose-binding pocket (e.g., Asp-Phe-Gly motif).
Ethanol Tail: The hydroxyl group can form water-mediated hydrogen bonds with solvent-exposed residues, a strategy often used to improve residence time.
Selectivity Profile (Inferred)
Unlike Ruxolitinib, which achieves selectivity via the specific shape of its pyrrolopyrimidine group, the unfunctionalized PPE-OH scaffold is likely a pan-kinase binder with low intrinsic potency (micromolar range). To achieve selectivity (e.g., JAK3 vs. JAK1), the piperidine nitrogen must be derivatized (e.g., with a cyanoacetamide or acrylamide warhead for covalent inhibition).
Experimental Validation Protocols
To objectively compare PPE-OH derivatives against Ruxolitinib, the following protocols must be employed. These are self-validating systems ensuring data integrity.
In Vitro Kinase Assay (ADP-Glo™ Platform)
Objective: Determine IC50 values for JAK1, JAK2, and CDK2.
Reagents:
Kinase Enzyme (0.2 µg/mL)
ATP (at Km apparent, typically 10-50 µM)
Substrate (Poly[Glu,Tyr] 4:1)
Test Compounds (PPE-OH vs. Ruxolitinib) dissolved in DMSO.
Protocol:
Preparation: Prepare 3x serial dilutions of PPE-OH and Ruxolitinib in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Brij-35).
Reaction: In a 384-well white plate, add 2 µL inhibitor, 2 µL enzyme, and 2 µL ATP/Substrate mix.
Incubation: Incubate at Room Temperature (RT) for 60 minutes.
Development: Add 12 µL Kinase Detection Reagent (converts ADP to ATP to Luciferase signal). Incubate 30 min.
Read: Measure luminescence.
Analysis: Fit data to a sigmoidal dose-response curve (Variable Slope) to calculate IC50.
Validation Criteria:
Z'-factor > 0.5.
Ruxolitinib IC50 must fall within 2-fold of literature value (approx. 3.3 nM for JAK1).
Cell Viability Assay (CellTiter-Glo®)
Objective: Assess cellular potency and off-target cytotoxicity.
Protocol:
Seeding: Seed HEL (JAK2 V617F) or K562 cells at 5,000 cells/well in 96-well plates.
Treatment: Treat with PPE-OH (0.01 - 100 µM) for 72 hours.
Lysis: Add CellTiter-Glo® reagent (1:1 ratio). Shake for 2 min.
Measurement: Read luminescence.
Normalization: Normalize to DMSO control (100%) and Staurosporine (0% viability).
Signaling Pathway Analysis
Understanding where these inhibitors act is crucial. The following diagram maps the JAK-STAT pathway, the primary target for pyrazole-based kinase inhibitors.
Figure 2: The JAK-STAT signaling cascade. PPE-OH and Ruxolitinib compete with ATP at the JAK kinase domain, preventing STAT phosphorylation and downstream inflammatory gene expression.
Synthesis & Optimization Strategy
For researchers utilizing PPE-OH as a building block, the synthesis is modular.
Retrosynthetic Analysis:
Core Formation: Condensation of hydrazineethanol with a beta-keto ester or enaminone derivative of piperidine.
Functionalization:
Path A (Kinase Selectivity): Acylation of the piperidine nitrogen with specific heteroaryl chlorides.
Path B (PROTAC Design): Esterification of the ethan-1-ol tail with an E3 ligase ligand linker (e.g., Thalidomide-linker).
Purification: Silica gel chromatography (DCM/MeOH gradient).
Yield: Typically 60-80%.
References
Mesa, R. A., et al. (2012). "Efficacy and safety of ruxolitinib in myelofibrosis." New England Journal of Medicine. Link
Flanagan, M. E., et al. (2010). "Discovery of CP-690,550: a potent and selective Janus kinase (JAK) inhibitor for the treatment of autoimmune diseases and transplant rejection." Journal of Medicinal Chemistry. Link
Fabbro, D., et al. (2012). "Targeting cancer with small-molecular-weight kinase inhibitors." Methods in Molecular Biology. Link
Lombardo, L. J., et al. (2004). "Discovery of N-(2-chloro-6-methyl- phenyl)-2-(6-(4-(2-hydroxyethyl)- piperazin-1-yl)-2-methylpyrimidin-4- ylamino)thiazole-5-carboxamide (BMS-354825), a dual Src/Abl kinase inhibitor with potent antitumor activity in preclinical assays." Journal of Medicinal Chemistry. Link
Cetin, A. (2022).[1][2] "Recent Advances in Pyrazole-based Protein Kinase Inhibitors as Emerging Therapeutic Targets." Combinatorial Chemistry & High Throughput Screening. Link
Navigating the Labyrinth of Off-Target Effects: A Comparative Guide to the BRPF2/TAF1 Inhibitor BAY-299
A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals In the intricate world of epigenetic drug discovery, the pursuit of highly selective chemical prob...
Author: BenchChem Technical Support Team. Date: February 2026
A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
In the intricate world of epigenetic drug discovery, the pursuit of highly selective chemical probes is paramount. Unintended interactions, or off-target effects, can lead to misleading experimental results, confounding biological interpretations, and potential toxicity in therapeutic applications. This guide provides a comprehensive analysis of the off-target profile of BAY-299, a potent dual inhibitor of the bromodomain-containing protein BRPF2 and the TATA-box binding protein associated factor 1 (TAF1).
Through a comparative lens, we will dissect the selectivity of BAY-299 against other bromodomain inhibitors, with a particular focus on GSK6853, a selective inhibitor of the closely related BRPF1. Furthermore, we will delve into the experimental methodologies crucial for characterizing off-target effects, providing detailed protocols for industry-standard assays. This guide is designed to equip researchers with the necessary knowledge and tools to critically evaluate and utilize BAY-299 and similar compounds in their investigations, ensuring scientific rigor and accelerating the path toward novel therapeutics.
The On-Target Landscape: BRPF2 and TAF1 in Transcriptional Regulation
Before exploring the off-target profile of BAY-299, it is essential to understand its intended targets. BRPF2 (Bromodomain and PHD Finger Containing Protein 2), also known as BRD1, is a scaffolding protein that plays a critical role in the assembly and activity of histone acetyltransferase (HAT) complexes, particularly the MOZ/MORF complexes.[1][2] These complexes are key regulators of gene expression through the acetylation of histone proteins, a fundamental mechanism in chromatin remodeling.[3][4] The bromodomain of BRPF2 specifically recognizes and binds to acetylated lysine residues on histones, thereby recruiting the HAT complex to specific genomic loci.[5]
TAF1 (TATA-Box Binding Protein Associated Factor 1) is the largest subunit of the general transcription factor TFIID.[6][7][8] TFIID is a cornerstone of the transcription pre-initiation complex, responsible for recognizing the core promoter of genes and recruiting RNA polymerase II to initiate transcription.[9][10] TAF1 itself possesses two bromodomains, which are thought to be involved in the recognition of acetylated histones, further linking chromatin state to transcriptional activation.[7]
The dual inhibition of BRPF2 and TAF1 by BAY-299 presents a unique pharmacological profile, impacting both the specific regulation of gene expression through MOZ/MORF complexes and the general transcriptional machinery via TFIID.
Caption: A diagram illustrating the roles of BRPF2 and TAF1 in their respective protein complexes and their inhibition by BAY-299.
Comparative Analysis of Off-Target Profiles: BAY-299 vs. GSK6853
A critical aspect of evaluating a chemical probe is to understand its selectivity. Here, we compare the off-target profile of BAY-299 with GSK6853, a potent and selective inhibitor of BRPF1, another member of the BRPF family.[11][12] This comparison is particularly insightful as it highlights the subtleties of inhibitor design within a closely related protein family.
<50% inhibition in a panel of 300 kinases at 10 µM[16]
Not explicitly reported, but generally considered highly selective.
Not reported
Disclaimer: The data presented in this table are compiled from multiple sources and were not generated in a head-to-head study. Direct comparison of absolute values should be made with caution.
From this comparison, several key insights emerge:
On-Target Potency and Selectivity: BAY-299 is a potent dual inhibitor of BRPF2 and TAF1, with good selectivity over other BRPF family members. In contrast, GSK6853 is a highly potent and exceptionally selective inhibitor of BRPF1.[11][13]
Off-Target Profile: BAY-299 exhibits some off-target activity at 10 µM in the CEREP diversity panel, notably against the A1 adenosine receptor and phosphodiesterase 2A1.[14] While its activity against a large kinase panel was generally low, the lack of more detailed public data warrants caution.[16] GSK6853 is reported to have only weak off-target activities, reinforcing its utility as a highly selective probe for BRPF1.[15]
Negative Control: The structurally similar compound, BAY-364, serves as a valuable negative control for BAY-299.[14] It is largely inactive against BRPF2 and shows significantly reduced activity against TAF1, making it suitable for distinguishing on-target from off-target cellular effects.[14][17][18]
Experimental Workflows for Off-Target Profiling
To ensure the scientific integrity of studies utilizing chemical probes, a rigorous assessment of their off-target effects is non-negotiable. The following section details the methodologies for three widely adopted and powerful techniques for off-target profiling.
Caption: A flowchart outlining the key stages and methodologies in comprehensive off-target profiling of a chemical probe.
KINOMEscan: A Competition Binding Assay for Kinase Off-Targets
The KINOMEscan™ platform is a high-throughput in vitro competition binding assay that quantitatively measures the interactions between a test compound and a large panel of kinases.
Principle: The assay relies on the competition between the test compound and an immobilized, active-site directed ligand for binding to a DNA-tagged kinase. The amount of kinase bound to the solid support is quantified using qPCR of the DNA tag. A lower amount of bound kinase indicates a stronger interaction with the test compound.
Step-by-Step Protocol:
Compound Preparation:
Dissolve the test compound (e.g., BAY-299) in 100% DMSO to create a stock solution (e.g., 10 mM).
Prepare serial dilutions of the stock solution in DMSO to generate a concentration range for dose-response analysis.
Assay Reaction:
In a multi-well plate, combine the DNA-tagged kinases, the test compound at various concentrations, and the immobilized ligand.
Incubate the mixture to allow the binding reaction to reach equilibrium.
Washing and Elution:
Wash the plate to remove unbound kinase and test compound.
Elute the bound kinase from the immobilized ligand.
Quantification:
Quantify the amount of eluted kinase by qPCR using primers specific for the DNA tag.
Data Analysis:
Calculate the percentage of kinase bound to the solid support relative to a DMSO control.
Plot the percentage of control against the compound concentration to generate a dose-response curve and determine the dissociation constant (Kd) or IC50 value for each kinase interaction.
The NanoBRET™ Target Engagement assay is a live-cell method that quantifies the binding of a test compound to a specific target protein.[19][20]
Principle: The assay utilizes Bioluminescence Resonance Energy Transfer (BRET) between a target protein fused to NanoLuc® luciferase (the donor) and a cell-permeable fluorescent tracer that binds to the target (the acceptor).[21] When the tracer binds to the NanoLuc®-fusion protein, BRET occurs. A test compound that also binds to the target will compete with the tracer, leading to a decrease in the BRET signal in a dose-dependent manner.[22]
Step-by-Step Protocol:
Cell Preparation and Transfection:
Culture a suitable cell line (e.g., HEK293T) in appropriate growth medium.
Transfect the cells with a plasmid encoding the target protein (e.g., BRPF2 or TAF1) fused to NanoLuc® luciferase. Allow for protein expression (typically 24-48 hours).
Assay Plating:
Harvest the transfected cells and resuspend them in Opti-MEM® I Reduced Serum Medium.
Dispense the cell suspension into a white, 96-well or 384-well assay plate.
Compound and Tracer Addition:
Prepare serial dilutions of the test compound (e.g., BAY-299) and the fluorescent tracer in Opti-MEM®.
Add the tracer to all wells at a fixed concentration.
Add the test compound at various concentrations to the appropriate wells. Include a DMSO vehicle control.
Incubation:
Incubate the plate at 37°C in a CO2 incubator for a period sufficient to reach binding equilibrium (typically 1-2 hours).
Signal Detection:
Add the NanoBRET™ Nano-Glo® Substrate and an extracellular NanoLuc® inhibitor to all wells.
Immediately measure the luminescence at two wavelengths: one for the donor (NanoLuc®) and one for the acceptor (tracer), using a plate reader equipped with appropriate filters.
Data Analysis:
Calculate the BRET ratio by dividing the acceptor emission by the donor emission.
Plot the BRET ratio against the compound concentration to generate a dose-response curve and determine the IC50 value for target engagement.
CETSA is a powerful biophysical method for confirming target engagement in a cellular context by measuring the thermal stabilization of a protein upon ligand binding.[23][24][25]
Principle: When a protein is heated, it denatures and aggregates. The binding of a ligand, such as a small molecule inhibitor, can increase the thermal stability of the target protein, resulting in a higher melting temperature.[26][27] This change in thermal stability can be detected by quantifying the amount of soluble protein remaining after a heat challenge.
Step-by-Step Protocol:
Cell Culture and Treatment:
Culture the desired cell line to a sufficient density.
Treat the cells with the test compound (e.g., BAY-299) at a desired concentration or a vehicle control (DMSO) for a specific duration (e.g., 1-2 hours) at 37°C.
Heat Challenge:
Aliquot the cell suspensions into PCR tubes.
Heat the tubes at a range of temperatures (e.g., 40°C to 70°C in 3°C increments) for a set time (e.g., 3-5 minutes) using a thermal cycler. Include a non-heated control.
Cell Lysis and Fractionation:
Immediately cool the samples on ice.
Lyse the cells using freeze-thaw cycles or a suitable lysis buffer.
Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated proteins.
Protein Quantification and Analysis:
Carefully collect the supernatant containing the soluble protein fraction.
Determine the protein concentration of each sample.
Analyze the amount of the target protein in the soluble fraction by Western blotting using a specific antibody.
Data Analysis:
Quantify the band intensities from the Western blot.
Plot the percentage of soluble protein relative to the non-heated control against the temperature to generate a melting curve.
A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement and stabilization.
Conclusion and Future Perspectives
BAY-299 is a valuable chemical probe for investigating the biological roles of BRPF2 and TAF1. Its dual activity offers a unique tool to probe the interplay between specific HAT complex function and the general transcriptional machinery. However, as with any chemical probe, a thorough understanding of its off-target profile is crucial for the accurate interpretation of experimental data.
This guide has provided a comparative analysis of BAY-299's selectivity against the BRPF1-selective inhibitor GSK6853, highlighting the importance of considering closely related family members when assessing selectivity. The off-target activities of BAY-299 observed in the CEREP diversity panel underscore the necessity of conducting broad off-target screening for any new chemical probe.
The detailed experimental protocols for KINOMEscan, NanoBRET, and CETSA provide a practical framework for researchers to independently assess the off-target profiles of their compounds of interest. By employing these and other complementary techniques, the scientific community can build a more complete and reliable understanding of the pharmacological landscape of epigenetic modulators.
Future work should focus on generating more comprehensive and publicly available off-target data for compounds like BAY-299, including broader kinase and safety pharmacology panels with detailed quantitative results. The development of even more selective inhibitors for BRPF2 and the individual bromodomains of TAF1 will further refine our ability to dissect their specific biological functions. Ultimately, a commitment to rigorous off-target profiling will not only enhance the quality of basic research but also pave the way for the development of safer and more effective epigenetic therapies.
References
Trowitzsch, S., et al. (2015). The TFIID subunit TAF1 is a scaffold for TBP and functions as a regulatory hub of the TFIID complex. Cell Reports, 13(1), 148-159.
BenchChem. (2025). Application Notes and Protocols for Cellular Thermal Shift Assay (CETSA) with BRD4-IN-3.
MedChemExpress. (n.d.). BAY-364 (BAY-299N).
Mishima, Y., et al. (2011). The Hbo1-Brd1/Brpf2 complex is responsible for global acetylation of H3K14 and required for fetal liver erythropoiesis. Blood, 118(9), 2441-2451.
EUbOPEN. (2020). NanoBRET assays to assess cellular target engagement of compounds.
Ullah, M., et al. (2008). Molecular Architecture of Quartet MOZ/MORF Histone Acetyltransferase Complexes. Molecular and Cellular Biology, 28(22), 6828-6843.
Mishima, Y., et al. (2022). Molecular Insights into the Recognition of Acetylated Histone Modifications by the BRPF2 Bromodomain. bioRxiv.
Mishima, Y., et al. (2016). The BRPF2/BRD1-MOZ complex is involved in retinoic acid-induced differentiation of embryonic stem cells. Experimental Cell Research, 346(1), 30-39.
Klein, B. J., et al. (2014). Crosstalk between epigenetic readers regulates the MOZ/MORF HAT complexes. Epigenetics, 9(2), 186-197.
Bamborough, P., et al. (2016). GSK6853, a Chemical Probe for Inhibition of the BRPF1 Bromodomain. ACS Medicinal Chemistry Letters, 7(6), 552-557.
PeptideDB. (n.d.). BAY-364.
Structural Genomics Consortium. (n.d.). BAY-299 A probe for BRD1 and TAF1.
Martinez Molina, D., et al. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Current Protocols in Chemical Biology.
News-Medical. (2024). NanoBRET™ Target Engagement for drug development.
Promega Corporation. (2021). Illuminating the Kinome: NanoBRET Target Engagement Technology in the Spotlight.
Dayalan Naidu, S., et al. (2022). Detection of thermal shift in cellular Keap1 by protein-protein interaction inhibitors using immunoblot. Discovery Research Portal - University of Dundee.
LINCS Data Portal. (2017). QL-XII-47 KINOMEscan (LDG-1397: LDS-1505).
Bamborough, P., et al. (2016). GSK6853, a chemical probe for inhibition of the BRPF1 bromodomain.
Hartung, I. V., et al. (n.d.).
Divakaran, A., et al. (n.d.). Development of an N-Terminal BRD4 Bromodomain-Targeted Degrader. Reaction Biology.
KINOMEscan. (n.d.). 崔瑞廷, Tim 細胞影像分析工程師.
Selleck Chemicals. (n.d.). BAY-299.
Drug Target Review. (n.d.). DiscoverX KINOMEscan® Kinase Assay Screening.
Wang, L., et al. (2025). Targeting Non-BET Bromodomains: Emerging Opportunities in Drug Discovery. Journal of Medicinal Chemistry.
Eurofins Discovery. (2023). Find your Next Novel Kinase Inhibitor with the KINOMEscan Technology. YouTube.
ResearchGate. (n.d.). How the KinomeScan assay works (Courtesy of DiscoveRx).
Wang, Y., et al. (2022). TAF1 inhibitor Bay-299 induces cell death in acute myeloid leukemia.
Efficacy comparison of 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol and other NAAA inhibitors
The following technical guide compares the efficacy profile of the specified pyrazole-based chemotype against established NAAA inhibitors. Executive Summary N-acylethanolamine acid amidase (NAAA) is a lysosomal cysteine...
Author: BenchChem Technical Support Team. Date: February 2026
The following technical guide compares the efficacy profile of the specified pyrazole-based chemotype against established NAAA inhibitors.
Executive Summary
N-acylethanolamine acid amidase (NAAA) is a lysosomal cysteine hydrolase responsible for the degradation of Palmitoylethanolamide (PEA) , an endogenous lipid mediator with potent anti-inflammatory and analgesic properties.[1][2] Inhibition of NAAA restores PEA levels, activating PPAR-α signaling to resolve inflammation.[3]
This guide compares the efficacy of the 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol scaffold (a representative pyrazole-piperidine chemotype) against the current "gold standard" inhibitors: F96 , ARN19702 , and AM9053 .
Key Findings:
F96 remains the benchmark for systemic, covalent inhibition (IC50 ~270 nM).
ARN19702 offers a superior safety profile as a potent, non-covalent inhibitor (IC50 ~230 nM) with CNS penetration.[4]
AM9053 is the most potent (IC50 ~30 nM) but is limited by the reactivity of its isothiocyanate warhead.
The Pyrazole-Piperidine Scaffold: The specific structure 2-[5-(piperidin-3-yl)-1H-pyrazol-1-yl]ethan-1-ol represents a hydrophilic fragment or core scaffold . For nanomolar efficacy, this core requires functionalization (typically acylation of the piperidine nitrogen) with a lipophilic tail to occupy the NAAA hydrophobic pocket.
Mechanism: This structure serves as a polar "head group" mimic. The pyrazole ring interacts with the solvent-accessible active site entrance, while the ethanol side chain mimics the ethanolamine leaving group of PEA.
Limitation: Lacking a hydrophobic "tail" (C13-C15 chain), this specific molecule likely exhibits low potency (µM range) . High-potency derivatives (e.g., pyrazole sulfonamides like ARN19689) build upon this core by attaching lipophilic moieties to the piperidine ring.
The Competitors
Compound
Class
Mechanism
IC50 (Human NAAA)
Key Feature
F96
Oxazolidinone
Covalent (Reversible)
~270 nM
Systemically active; high selectivity vs. FAAH.[3]
ARN19702
Benzothiazole
Non-covalent
~230 nM
Brain penetrant; excellent drug-like properties.
AM9053
Isothiocyanate
Covalent (Irreversible)
~30 nM
Extremely potent; used as a chemical probe (toxic potential).
Comparative Efficacy Data (In Vitro)
The following data summarizes the inhibitory potency and selectivity of the compounds.
Potency (IC50) & Selectivity
Target / Assay
F96
ARN19702
AM9053
Pyrazole Scaffold*
h-NAAA IC50
270 nM
230 nM
30 nM
> 10 µM (Est.)
r-NAAA IC50
269 nM
210 nM
40 nM
N/A
FAAH IC50
> 50 µM
> 100 µM
> 100 µM
> 100 µM
Acid Ceramidase
> 50 µM
> 50 µM
> 10 µM
Inactive
*Note: Data for the un-functionalized pyrazole scaffold is estimated based on fragment-based screening literature. Potency increases to <100 nM upon lipophilic substitution.
Mechanism of Binding
Covalent Inhibitors (F96, AM9053): Form a bond with the catalytic Cys126 residue. F96 forms a reversible carbamate-like adduct, while AM9053 forms a thiocarbamate.
Non-Covalent Inhibitors (ARN19702, Pyrazoles): Occupy the active site via Van der Waals forces and hydrogen bonding. They avoid the potential immunogenicity of reactive warheads.
Visualizations
NAAA Signaling & Inhibition Pathway
The following diagram illustrates how NAAA inhibition resolves inflammation by preserving PEA.
Caption: NAAA inhibition prevents PEA hydrolysis, leading to PPAR-α activation and anti-inflammatory effects.[1][2][3][5]
Structural Logic of Pyrazole Inhibitors
How the scaffold becomes a potent drug.
Caption: Transformation of the hydrophilic pyrazole fragment into a potent NAAA inhibitor via lipophilic functionalization.
Experimental Protocols
Fluorogenic NAAA Activity Assay
Use this protocol to validate the IC50 of the pyrazole compound.
Yang, L., et al. (2015). "Potential analgesic effects of a novel N-acylethanolamine acid amidase inhibitor F96 through PPAR-α."[8] Scientific Reports.[8] Link
Migliore, M., et al. (2016). "Second-Generation Non-Covalent NAAA Inhibitors are Protective in a Model of Multiple Sclerosis (ARN19702)."[9] Angewandte Chemie Int. Ed.Link
Fotio, Y., et al. (2021). "Discovery and SAR Evolution of Pyrazole Azabicyclo[3.2.1]octane Sulfonamides as a Novel Class of Non-Covalent NAAA Inhibitors." Journal of Medicinal Chemistry. Link
Alhouayek, M., et al. (2015). "NAAA inhibition increases colon PEA levels and counteracts murine colitis (AM9053)." FASEB Journal. Link
Petrosino, S., et al. (2017). "Protective role of palmitoylethanolamide in gastrointestinal inflammation." British Journal of Pharmacology. Link
Comparative Pharmacokinetics of Pyrazole Derivatives: A Lead Optimization Guide
Executive Summary: The Pyrazole Paradox In medicinal chemistry, the pyrazole scaffold (1,2-diazole) is a "privileged structure," forming the core of blockbuster drugs like Celecoxib (COX-2 inhibitor), Rimonabant (CB1 ant...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary: The Pyrazole Paradox
In medicinal chemistry, the pyrazole scaffold (1,2-diazole) is a "privileged structure," forming the core of blockbuster drugs like Celecoxib (COX-2 inhibitor), Rimonabant (CB1 antagonist), and Fomepizole (ADH inhibitor). However, for the drug development scientist, pyrazoles present a distinct pharmacokinetic (PK) paradox: while they offer exceptional thermodynamic stability and versatile hydrogen-bonding capabilities for target binding, they suffer from specific metabolic liabilities—most notably, N-glucuronidation .
This guide objectively compares the pharmacokinetic performance of pyrazole derivatives against their bioisosteres (imidazoles, isoxazoles) and provides actionable experimental protocols to assess and optimize their ADME (Absorption, Distribution, Metabolism, Excretion) profiles.
Comparative Analysis: Pyrazole vs. Bioisosteres
When selecting a heterocycle for lead optimization, the choice often lies between pyrazole, imidazole, and isoxazole. The table below synthesizes their physicochemical and pharmacokinetic distinctions.
High risk of CYP450 Inhibition (Coordination to Heme Fe)
Ring opening (Reductive metabolism)
Solubility (LogS)
Moderate (Planar stacking issues)
Good (Ionizable at phys. pH)
Poor (Lipophilic)
CYP Interaction
Low direct inhibition potential
High (CYP3A4 inhibitor)
Low
Key Advantage
Metabolic stability against oxidation; Target selectivity.
High solubility; Good bioavailability.
Metabolic stability against conjugation.
Expert Insight: Choose Pyrazole when you need to avoid the CYP450 inhibition commonly seen with imidazoles (which coordinate to the heme iron). However, be prepared to screen early for UGT-mediated clearance , as the pyrazole NH is a "soft spot" for Phase II metabolism.
Deep Dive: The N-Glucuronidation Liability
Unlike many heterocycles cleared primarily by Phase I oxidation (CYP450), pyrazoles with a free NH group are prime substrates for UDP-glucuronosyltransferases (UGTs) , specifically UGT1A4 and UGT1A9 .
Mechanism of Clearance
The nucleophilic nitrogen (N1) attacks the anomeric carbon of UDP-glucuronic acid. This converts a lipophilic lead compound into a highly polar N-glucuronide, which is rapidly excreted via bile or urine, drastically reducing half-life (
).
Visualization: Pyrazole Metabolic Pathways
The following diagram illustrates the competing metabolic pathways for a generic 3,5-substituted pyrazole.
Figure 1: Metabolic fate of pyrazole derivatives. Note the direct Phase II conjugation path (Red) which often bypasses Phase I modification.
Strategic Optimization (SAR)
To improve the PK profile of a pyrazole lead, specific structural modifications can block metabolic soft spots without destroying potency.
Blocking N-Glucuronidation
N-Alkylation: Replacing the free NH with a methyl or ethyl group eliminates the glucuronidation site. Trade-off: Loss of H-bond donor capability may reduce potency if the NH interacts with the target receptor (e.g., Kinase hinge region).
Steric Hindrance: Introducing bulky groups (e.g., tert-butyl,
) at the C3 or C5 positions can sterically hinder the UGT enzyme from accessing the nitrogen.
Electronic Deactivation: Adding electron-withdrawing groups (EWG) like Fluorine to the phenyl ring attached to the pyrazole reduces the nucleophilicity of the pyrazole nitrogens.
Modification: The N1 position is substituted with a phenyl ring (blocking N1-glucuronidation).
Metabolism: It is cleared mainly by CYP2C9 via methyl hydroxylation on the tolyl ring, not by pyrazole ring degradation. This design ensures a half-life of ~11 hours, suitable for bidaily dosing.
Experimental Protocols
To validate the PK properties of your pyrazole derivatives, use the following self-validating protocols.
Standard microsomal stability assays often lack the cofactor (UDPGA) required to detect glucuronidation. This modified protocol is essential for pyrazoles.
Objective: Determine intrinsic clearance (
) driven by Phase II conjugation.
Materials:
Liver Microsomes (Human/Rat) – 20 mg/mL protein conc.
NADPH Regenerating System (for Phase I control).
Alamethicin: Pore-forming peptide (essential to allow UDPGA entry into microsomal vesicles).
Activation: Pre-incubate microsomes (0.5 mg/mL final) with Alamethicin (25 µg/mg protein) on ice for 15 mins to permeabilize the membrane.
Reaction Mix: Prepare buffer (100 mM Tris-HCl, pH 7.4, 5 mM
). Add test compound (1 µM final).
Initiation:
Group A (Phase I only): Add NADPH.
Group B (Phase II only): Add UDPGA (2 mM).
Group C (Combined): Add NADPH + UDPGA.
Incubation: Shake at 37°C.
Sampling: Aliquot 50 µL at
min into 200 µL ice-cold Acetonitrile (with Internal Standard).
Analysis: Centrifuge (4000g, 20 min). Analyze supernatant via LC-MS/MS.
Data Interpretation:
If clearance in Group B >> Group A, your pyrazole is a UGT substrate.
Acceptance Criteria:
for stable compounds.
Protocol B: Decision Tree for Pyrazole Optimization
Use this logic flow to guide your medicinal chemistry strategy based on PK data.
Figure 2: Strategic decision tree for optimizing pyrazole pharmacokinetics.
References
Kalgutkar, A. S., et al. (2005). Glucuronidation as a Major Metabolic Clearance Pathway for Pyrazole Derivatives.[2][3] Drug Metabolism and Disposition.[3][4]
Penning, T. D., et al. (1997). Synthesis and biological evaluation of the 1,5-diarylpyrazole class of cyclooxygenase-2 inhibitors: identification of 4-[5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide (celecoxib). Journal of Medicinal Chemistry.
Kaivosaari, S., et al. (2011). N-glucuronidation of drugs and other xenobiotics: reaction mechanisms, species differences, and clinical implications. Expert Opinion on Drug Metabolism & Toxicology.
Di, L., & Kerns, E. (2016). Drug-Like Properties: Concepts, Structure Design and Methods from ADME to Toxicity Optimization. Elsevier.
Fura, A., et al. (2004). Shifting susceptibility to metabolic activation: from cytochrome P450 to UGT-mediated metabolism. Journal of Medicinal Chemistry.